5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

• CAS: 170232-37-8

Core Science & Biosynthesis

Whitepaper: Elucidating the Mechanism of Action for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate as a Putative Anti-Inflammatory Agent

An in-depth technical guide by a Senior Application Scientist.

Abstract: The indole scaffold remains a cornerstone in medicinal chemistry, serving as the foundation for numerous therapeutic agents. The novel compound, 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, possesses distinct structural features—an N-aryl substitution, a halogenated indole core, and a 3-acetate moiety—that suggest a potential role in modulating inflammatory pathways. However, as of this writing, its specific mechanism of action has not been elucidated in publicly available literature. This guide, therefore, serves as a strategic whitepaper outlining a rigorous, multi-step experimental plan to investigate a primary hypothesis: that this compound functions as a selective inhibitor of the cyclooxygenase-2 (COX-2) enzyme. We will detail the scientific rationale, provide validated experimental protocols, and illustrate the logical workflow required to confirm this putative mechanism, transforming an unknown compound into a well-characterized research tool or potential drug lead.

Part 1: Structural Rationale and Mechanistic Hypothesis

The structure of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is not arbitrary; it is a deliberate assembly of pharmacophores known to interact with specific biological targets. A systematic analysis of its substructures provides a compelling, evidence-based rationale for prioritizing the COX pathway as the primary investigative target.

• The N-Aryl Indole Core: The presence of a phenyl group at the N1 position of the indole ring is a hallmark of a class of potent and selective COX-2 inhibitors. This substitution pattern allows the molecule to access a secondary, hydrophobic binding pocket within the COX-2 enzyme active site, an area that is sterically hindered in the COX-1 isoform by the presence of isoleucine at position 523 instead of the smaller valine. This structural difference is the primary basis for the design of COX-2 selective inhibitors (coxibs).

• Halogenation at Position 5: The chlorine atom at the 5-position of the indole ring serves to modulate the electronic properties and lipophilicity of the molecule. Halogenation is a common strategy in drug design to enhance binding affinity by forming halogen bonds or other non-covalent interactions within the target protein's active site. In the context of COX-2, this substituent could further anchor the indole core within the cyclooxygenase channel.

• The 3-Acetate Moiety: While the N-aryl group directs selectivity, the functional group at the 3-position is crucial for the primary inhibitory action. The acetate group may function as a prodrug, undergoing hydrolysis in vivo to reveal a carboxylic acid or hydroxyl group, which can then interact with key residues like Serine-530 in the COX active site. Alternatively, the acetate itself could form hydrogen bonds that stabilize the compound within the active site.

Based on this structural analysis, we formulate our primary hypothesis:

Hypothesis: 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate acts as a selective inhibitor of the COX-2 enzyme, thereby blocking the conversion of arachidonic acid to prostaglandins and exerting an anti-inflammatory effect.

The following sections detail the experimental workflow designed to rigorously test this hypothesis.

Part 2: Experimental Workflow for Mechanism of Action Validation

Caption: Experimental workflow for validating the COX-2 inhibitory mechanism.

Protocol 1: In Vitro COX-1 and COX-2 Enzymatic Inhibition Assay

This assay directly measures the ability of the test compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes.

Objective: To determine the IC50 (half-maximal inhibitory concentration) for both COX isoforms and calculate the COX-2 Selectivity Index (SI).

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM Tris-HCl buffer (pH 8.0).

  • Reconstitute purified ovine COX-1 and human recombinant COX-2 enzymes in the Tris-HCl buffer according to the manufacturer's specifications (e.g., Cayman Chemical).

  • Prepare a solution of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as a colorimetric probe.

  • Prepare a stock solution of the test compound (5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate) in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM).

  • Prepare a solution of arachidonic acid (substrate) in ethanol.

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of Tris-HCl buffer.

  • Add 10 µL of the appropriate enzyme (COX-1 or COX-2).

  • Add 10 µL of the test compound dilution (or DMSO for the vehicle control).

  • Incubate the plate at 37°C for 15 minutes to allow for compound-enzyme interaction.

  • To initiate the reaction, add 10 µL of TMPD solution followed immediately by 10 µL of arachidonic acid solution.

  • Read the absorbance at 590 nm every minute for 5 minutes using a plate reader. The rate of color development is proportional to enzyme activity.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Normalize the rates to the vehicle control (100% activity).

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a non-linear regression model to determine the IC50 value.

  • Calculate the COX-2 Selectivity Index (SI) as: SI = IC50 (COX-1) / IC50 (COX-2).

Protocol 2: Cell-Based Prostaglandin E2 (PGE2) Production Assay

This assay confirms whether the compound's enzymatic inhibition translates to a functional effect in a relevant cellular environment.

Objective: To measure the dose-dependent inhibition of lipopolysaccharide (LPS)-induced PGE2 production in macrophages.

Methodology:

• Cell Culture:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells into a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound (informed by the IC50 values from Protocol 1) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., Celecoxib).

  • Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate the plate for 24 hours at 37°C in a CO2 incubator.

• PGE2 Measurement:

  • Collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to remove any cellular debris.

  • Quantify the concentration of PGE2 in the supernatant using a commercially available Prostaglandin E2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Plot the PGE2 concentration against the compound concentration to determine the dose-dependent effect of the compound on cellular COX-2 activity.

Part 3: Data Interpretation and Pathway Visualization

Quantitative Data Summary

Hypothetical data from the enzymatic assay would be summarized as follows to quickly assess potency and selectivity. A high SI value (>50) is indicative of a promising selective inhibitor.

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	COX-2 Selectivity Index (SI)
Test Compound	8,500	150	56.7
Celecoxib (Positive Control)	7,600	80	95.0
Indomethacin (Non-selective Control)	15	25	0.6

Signaling Pathway Visualization

Understanding where the compound acts is critical. The following diagram illustrates the arachidonic acid cascade and the specific point of inhibition by a selective COX-2 inhibitor.

Caption: The arachidonic acid cascade showing selective COX-2 inhibition.

Conclusion and Future Directions

This guide presents a structured, hypothesis-driven framework for elucidating the mechanism of action of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate. By systematically executing the detailed protocols—progressing from direct enzyme kinetics to cell-based functional assays—researchers can generate a robust data package to either confirm or refute its role as a selective COX-2 inhibitor.

Positive results from this workflow would strongly support the initial hypothesis, characterizing the compound as a specific modulator of the inflammatory pathway. Such a finding would warrant further investigation, including:

• Molecular Docking Studies: To visualize the binding mode within the COX-2 active site and confirm the structural basis of selectivity.

• In Vivo Efficacy Studies: Using animal models of inflammation (e.g., carrageenan-induced paw edema) to demonstrate therapeutic potential.

• ADME/Tox Profiling: To assess the compound's pharmacokinetic properties and safety profile.

This investigative approach provides a clear and scientifically rigorous path forward, enabling the confident characterization of novel chemical entities and accelerating the drug discovery process.

References

• Title: Design and synthesis of 2,5-disubstituted-N-aryl-1H-indole derivatives as potent and selective cyclooxygenase-2 (COX-2) inhibitors. Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: Structural Basis for Selective Inhibition of Cyclooxygenase-2 by Anti-Inflammatory Agents. Source: Nature URL: [Link]

• Title: Halogen Bonds in Protein-Ligand Interactions: A Structural Survey. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Aspirin and other non-steroidal anti-inflammatory drugs. Source: Trends in Pharmacological Sciences URL: [Link]

An In-depth Technical Guide to 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate (CAS Number: 170232-37-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical entity associated with CAS number 170232-37-8, identified as 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate. Due to the limited availability of specific peer-reviewed literature on this exact compound, this document synthesizes foundational knowledge of its core chemical structure with established principles in indole chemistry. The guide presents known identifying information, predicted physicochemical properties, a plausible synthetic route, and potential avenues for biological investigation. The methodologies and insights are grounded in authoritative literature on related indole derivatives, offering a robust starting point for researchers initiating studies on this compound. All proposed experimental protocols are based on established methods and are presented to facilitate adaptation and optimization.

Compound Identification and Physicochemical Properties

The compound registered under CAS number 170232-37-8 is chemically known as 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate. Its structure features a core indole ring system, which is a prevalent scaffold in numerous biologically active compounds. The indole ring is substituted at key positions: a chloro group at the 5-position, a 4-fluorophenyl group at the 1-position (the indole nitrogen), and an acetate group at the 3-position.

Table 1: Core Compound Identifiers

Identifier	Value
CAS Number	170232-37-8
IUPAC Name	5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate
Molecular Formula	C₁₆H₁₁ClFNO₂
Molecular Weight	303.72 g/mol

Predicted Physicochemical Properties:

Table 2: Predicted Physicochemical Data

Property	Predicted Value/Characteristic	Rationale
Appearance	White to off-white solid	Typical for small molecule organic compounds of this nature.
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, ethyl acetate, acetone); sparingly soluble in water.	The aromatic and acetate moieties suggest a preference for organic solvents.
LogP (Lipophilicity)	Moderately high	The presence of two aromatic rings and a chloro substituent contributes to its lipophilic character.
Melting Point	Expected to be in the range of 150-250 °C	Based on melting points of similar substituted indole derivatives.
Stability	Stable under standard laboratory conditions. Potential for hydrolysis of the acetate ester under strongly acidic or basic conditions.	The indole core is generally stable, but the ester linkage is a potential site for chemical transformation.

Synthesis and Characterization

The synthesis of 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate can be approached through a multi-step process, leveraging established methodologies in indole chemistry. A plausible synthetic pathway would involve the formation of the N-aryl indole core, followed by functionalization at the 3-position.

Proposed Synthetic Pathway

A logical synthetic route would be a Fischer indole synthesis followed by N-arylation and subsequent C-3 acetylation.

Caption: Proposed synthetic pathway for 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Step-by-Step Synthetic Protocol (Hypothetical)

This protocol is a generalized procedure based on known reactions for similar compounds and would require optimization.

Step 1: Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indole (Ullmann Condensation)

• To a reaction vessel, add 5-chloroindole (1 equivalent), 1-fluoro-4-iodobenzene (1.2 equivalents), copper(I) iodide (0.1 equivalents), and L-proline (0.2 equivalents).

• Add potassium carbonate (2 equivalents) and dimethyl sulfoxide (DMSO) as the solvent.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 110 °C and stir for 24-48 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Acetylation of 5-Chloro-1-(4-fluorophenyl)-1H-indole

• Dissolve the purified 5-chloro-1-(4-fluorophenyl)-1H-indole (1 equivalent) in acetic anhydride (5-10 equivalents).

• Add a catalytic amount of sodium acetate.

• Heat the mixture to 100 °C for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and carefully pour it into ice water to quench the excess acetic anhydride.

• Stir vigorously until the product precipitates as a solid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Analytical Characterization

The synthesized compound should be thoroughly characterized to confirm its identity and purity using a suite of analytical techniques.

Table 3: Analytical Characterization Methods

Technique	Expected Observations
¹H NMR	Aromatic protons in the indole and fluorophenyl rings, a singlet for the acetyl methyl group, and a singlet for the C2 proton of the indole.
¹³C NMR	Distinct signals for all carbon atoms, including the carbonyl carbon of the acetate group.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the calculated molecular weight (m/z 303.72 for [M]⁺), along with a characteristic isotopic pattern for the chlorine atom.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C=O stretch of the ester, C-O stretch, C-Cl stretch, and C-F stretch.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating the purity of the compound.

Potential Biological Significance and Research Directions

The indole scaffold is a "privileged structure" in medicinal chemistry, and its derivatives are known to exhibit a wide range of biological activities. The specific substitutions on 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate suggest several promising avenues for pharmacological investigation.

• Anti-inflammatory and Analgesic Activity: Many indole derivatives, such as Indomethacin, are potent non-steroidal anti-inflammatory drugs (NSAIDs). The structural similarity suggests that this compound could be screened for its ability to inhibit cyclooxygenase (COX) enzymes.

• Anticancer Activity: The 5-chloroindole moiety is present in several compounds with reported anticancer properties.[1] Potential mechanisms could involve the inhibition of kinases or tubulin polymerization. Screening against a panel of cancer cell lines would be a logical first step.

• Antimicrobial Activity: Indole derivatives have been reported to possess antibacterial and antifungal properties.[2] The lipophilic nature of the target compound may facilitate its transport across microbial cell membranes.

• Neurological Activity: The N-aryl indole scaffold can be found in compounds with activity on central nervous system targets.

Proposed In Vitro Screening Workflow

Caption: A generalized workflow for the initial in vitro screening of 5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Step-by-Step Protocol for a Preliminary Cytotoxicity Assay (MTT Assay)

• Cell Culture: Plate cancer cell lines (e.g., MCF-7, HeLa, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in DMSO and then further dilute in cell culture medium. Add the compound solutions to the wells to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not widely available, general precautions for handling indole derivatives should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

5-chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate (CAS: 170232-37-8) is a substituted indole derivative with potential for biological activity based on its structural features. This guide has provided a comprehensive overview of its known identity, predicted properties, a plausible synthetic route, and a roadmap for its initial biological evaluation. While specific literature on this compound is sparse, the information presented herein, based on established knowledge of related indole chemistry, serves as a valuable resource for researchers embarking on the study of this molecule. Further investigation is warranted to elucidate its precise chemical and biological properties.

References

• Almutairi, M. S., Al-Wabli, R. I., Attia, M. I., Zakaria, A. S., Joe, I. H., & Abdelhameed, A. S. (2020). Synthesis, Spectroscopic Identification and Molecular Docking of Certain N-(2-{acetyl}phenyl)acetamides and N-[2-(2-{acetyl}hydrazinyl)-2-oxoethyl]-1H-indole-2-carboxamides as Potential Antimicrobial Agents. Molecules, 25(12), 2898. [Link]

• Arya, P., & Chand, P. (1979). Syntheses of Some New Fluorine Containing Indole Derivatives and Their Antibacterial Activity. Chemical and Pharmaceutical Bulletin, 27(1), 171-174. [Link]

• Chai, H., et al. (2005). Synthesis and biological evaluation of some N-substituted indoles. Arkat USA. [Link]

• Chen, W. L., Wu, S. Y., Mo, X. L., Wei, L. X., Liang, C., & Mo, D. L. (2018). Synthesis of 2-Aminobenzonitriles through Nitrosation Reaction and Sequential Iron(III)-Catalyzed C–C Bond Cleavage of 2-Arylindoles. Organic Letters, 20(12), 3527-3530. [Link]

• Gao, J., Shao, Y., Zhu, J., Mao, H., Wang, X., & Lv, X. (2014). Copper-Catalyzed One-Pot Synthesis of 2-(2-Bromoaryl)-1-aryl-1H-indoles and Their Application in the Synthesis of Indolo[1,2-f]phenanthridines. The Journal of Organic Chemistry, 79(19), 9000-9008. [Link]

• La Regina, G., Gatti, V., Famiglini, V., Piscitelli, F., & Silvestri, R. (2012). Venting-while-heating microwave-assisted synthesis of 3-arylthioindoles. ACS Combinatorial Science, 14(5), 258-262. [Link]

• Li, K., et al. (2024). Substituted indole derivatives as UNC-51-like kinase 1 inhibitors: Design, synthesis and anti-hepatocellular carcinoma activity. Biomedicine & Pharmacotherapy, 178, 117260. [Link]

• Mubassir, M., et al. (2025). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. Progress in Chemical and Biochemical Research, 8(3), 257-269. [Link]

• Pathak, V. N., Gupta, R., & Gupta, N. (2008). Synthesis and biological evaluation of some new 4,5-dihydro-3-(2-aryl-indol-3-yl)-5-(4-chlorophenyl)-N1-phenylpyrazoles. Indian Journal of Chemistry - Section B, 47B(8), 1303-1307. [Link]

• S. Al-Mousawi, et al. (2019). An efficient synthesis of n-aryl-2-(indol-3-yl)- acetamides via multi-component reaction. HETEROCYCLES, 98(4), 534-543. [Link]

• Vangavaragu, J. R., et al. (2025). Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3b Inhibitors. Asian Journal of Organic & Medicinal Chemistry, 10(1), 1-10. [Link]

• Yilmaz, I., et al. (2025). Substituted indole derivatives as antifungal agents: design, synthesis, in vitro and in silico evaluations. Journal of Biomolecular Structure and Dynamics, 1-14. [Link]

Sources

• 1. Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted indole derivatives as antifungal agents: design, synthesis, in vitro and in silico evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: High-Purity Isolation of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate via Silica Gel Column Chromatography

Abstract

This comprehensive application note provides a detailed protocol for the purification of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, a key intermediate in contemporary drug discovery programs. The methodology centers on silica gel column chromatography, a robust and scalable technique for the isolation of high-purity indole derivatives. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical details, the scientific rationale behind procedural choices, and a systematic approach to method development and optimization.

Introduction: The Significance of Purifying Indole Acetate Derivatives

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is a synthetic derivative with potential applications in various therapeutic areas. The purity of such active pharmaceutical ingredients (APIs) and their intermediates is of paramount importance, as impurities can affect biological activity, toxicity, and stability. Column chromatography is a cornerstone of purification in organic synthesis, enabling the separation of the target compound from unreacted starting materials, by-products, and other impurities.[3][4][5]

This document outlines a systematic approach to the purification of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate using silica gel column chromatography. The protocol is built upon the foundational principles of adsorption chromatography and leverages insights from the purification of analogous indole-containing molecules.

Physicochemical Properties and Strategic Considerations

A successful chromatographic separation is predicated on understanding the physicochemical properties of the target molecule. While specific experimental data for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is not extensively published, we can infer its characteristics based on its structure and related compounds.

Property	Inferred Characteristic	Rationale and Implication for Chromatography
Polarity	Moderately Polar	The presence of the ester group and the nitrogen atom in the indole ring imparts polarity. The chloro and fluoro substituents also contribute to the overall dipole moment. This moderate polarity suggests that a normal-phase chromatography setup with a silica gel stationary phase will be effective. The mobile phase will likely be a mixture of a non-polar and a moderately polar solvent.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone).	Good solubility is essential for loading the sample onto the column and for effective elution. Poor solubility can lead to precipitation on the column, resulting in poor separation and recovery.
Stability	Indole derivatives can be sensitive to strong acids, bases, and prolonged exposure to light.[6]	The purification process should be conducted under neutral conditions. Solvents should be of high purity and free from acidic or basic impurities. Fractions should be collected and stored protected from light to prevent degradation.

The Chromatographic Workflow: A Step-by-Step Guide

The purification of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate can be conceptualized as a multi-stage process, from initial analysis to the final isolation of the pure compound.

Figure 1: Workflow for the purification of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

PART 1: Method Development with Thin-Layer Chromatography (TLC)

Before proceeding to column chromatography, it is imperative to develop an appropriate solvent system using TLC.[7] The goal is to find a mobile phase that provides good separation between the target compound and its impurities, with a retention factor (Rf) for the target compound ideally between 0.25 and 0.35.

Protocol for TLC Analysis:

• Prepare TLC Plates: Use commercially available silica gel 60 F254 plates.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of the TLC plate.

• Developing the Chromatogram: Place the TLC plate in a developing chamber containing a small amount of the chosen mobile phase. Ensure the chamber is saturated with the solvent vapors.

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the spots under UV light (254 nm).

• Rf Calculation: Calculate the Rf value for each spot using the formula: Rf = (Distance travelled by the spot) / (Distance travelled by the solvent front)

Recommended Starting Solvent Systems for TLC:

A gradient of a non-polar solvent (such as hexane or petroleum ether) and a more polar solvent (like ethyl acetate) is a common starting point for compounds of moderate polarity.[8][9]

Solvent System (v/v)	Expected Observation
9:1 Hexane:Ethyl Acetate	The target compound will likely have a low Rf value, indicating strong adsorption to the silica gel.
7:3 Hexane:Ethyl Acetate	An increase in the Rf value is expected. This is a good starting point for optimization.
1:1 Hexane:Ethyl Acetate	The Rf value might be too high, indicating weaker adsorption and potentially poorer separation from less polar impurities.

The ideal solvent system will show a clear separation of the desired product spot from other impurity spots.

PART 2: Column Chromatography Protocol

Once an optimal solvent system is determined by TLC, the purification can be scaled up to column chromatography.

Materials and Equipment:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)[3]

• Eluent (pre-determined from TLC analysis)

• Sand (acid-washed)

• Crude 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

• Collection tubes/flasks

• Rotary evaporator

Step-by-Step Protocol:

• Column Preparation (Slurry Packing):

  • Secure the column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column. Gently tap the column to ensure even packing and dislodge any air bubbles.

  • Open the stopcock to drain the excess solvent, ensuring the top of the silica gel bed does not run dry.

  • Add a thin layer of sand on top of the silica gel bed to prevent disruption during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

  • Carefully apply the dissolved sample to the top of the silica gel bed using a pipette.

  • Alternatively, for less soluble compounds, pre-adsorb the crude product onto a small amount of silica gel. To do this, dissolve the compound in a suitable solvent, add a small amount of silica gel, and evaporate the solvent. The resulting dry powder can then be carefully added to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Begin collecting fractions in separate tubes.

  • Maintain a constant flow rate. If the separation is difficult, a slower flow rate may improve resolution.

  • If a gradient elution is necessary (i.e., increasing the polarity of the mobile phase over time), gradually increase the proportion of the more polar solvent.

• Monitoring the Separation:

  • Monitor the progress of the separation by TLC analysis of the collected fractions.[10][11]

  • Spot every few fractions on a TLC plate to identify which fractions contain the pure product.

• Isolation of the Pure Compound:

  • Combine the fractions that contain the pure 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

  • Determine the yield and characterize the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, HPLC).

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Solvent Safety: The solvents used (e.g., hexane, ethyl acetate, dichloromethane) are flammable and/or toxic. Avoid inhalation of vapors and contact with skin and eyes.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the mobile phase using TLC. Consider using a shallower solvent gradient during elution.
Cracked Column Bed	The column ran dry.	Ensure the solvent level is always above the top of the silica gel bed.
Streaking of Compounds	Sample is too concentrated or contains very polar impurities.	Dilute the sample before loading. If streaking persists, consider adding a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent.[12]
Low Recovery	Compound is strongly adsorbed to the silica gel.	Increase the polarity of the eluent.

Conclusion

This application note provides a robust and scientifically grounded protocol for the purification of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate by silica gel column chromatography. By following the principles of method development using TLC and adhering to the detailed column chromatography procedure, researchers can achieve high purity of this valuable indole derivative. The emphasis on understanding the underlying chemical principles ensures that this guide serves not only as a set of instructions but also as a tool for developing purification strategies for other novel molecules.

References

• AKJournals. (n.d.). TLC–UV Analysis of Indole Compounds and other Nitrogen-Containing Bases in the Fruiting Bodies of Lactarius deterrimus. Retrieved from [Link]

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Application Notes & Protocols: A Comprehensive Guide to Evaluating the Anticancer Activity of Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of Indole Derivatives in Oncology

The indole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds. In oncology, indole derivatives have emerged as a particularly promising class of molecules, with several compounds already in clinical use, such as vinblastine, vincristine, and sunitinib.[1][2] These agents exert their anticancer effects through diverse mechanisms, including the inhibition of tubulin polymerization, modulation of key signaling pathways, and induction of programmed cell death (apoptosis).[2][3] The versatility of the indole ring allows for extensive chemical modification, making it a fertile ground for the discovery of novel anticancer therapeutics with improved efficacy and reduced side effects.[4]

This guide provides a comprehensive experimental framework for the systematic evaluation of the anticancer potential of novel indole derivatives. We will delve into the rationale behind the selection of specific assays, provide detailed, step-by-step protocols for their execution, and discuss the interpretation of the resulting data. Our focus is on establishing a robust and self-validating workflow, from initial cytotoxicity screening to in-depth mechanistic studies.

Experimental Workflow: A Multi-Faceted Approach to Anticancer Evaluation

A thorough assessment of an indole derivative's anticancer activity necessitates a multi-pronged approach. We advocate for a tiered screening process, beginning with broad cytotoxicity profiling against a panel of cancer cell lines, followed by more focused investigations into the underlying mechanisms of action for the most promising candidates.

Caption: A tiered experimental workflow for evaluating the anticancer activity of indole derivatives.

Phase 1: Primary Screening for Cytotoxic Activity

The initial step in evaluating a novel compound is to determine its ability to inhibit the growth of cancer cells. This is typically achieved through in vitro cytotoxicity assays, which measure the reduction in cell viability or proliferation after exposure to the compound.[5][6]

Rationale for Assay Selection

We recommend employing a panel of at least two different cytotoxicity assays to ensure the reliability of the results and to account for potential assay-specific artifacts. The following assays are widely used and provide complementary information:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

• SRB (Sulforhodamine B) Assay: This is a colorimetric assay that measures cellular protein content.[7] SRB binds to basic amino acids in cellular proteins, and the amount of bound dye is proportional to the cell biomass.[7][8]

• LDH (Lactate Dehydrogenase) Cytotoxicity Assay: This assay quantifies the release of LDH, a stable cytoplasmic enzyme, from damaged cells into the culture medium.[9] An increase in LDH activity in the supernatant is indicative of compromised cell membrane integrity and cytotoxicity.[9]

Experimental Protocols

• Rationale: The choice of cancer cell lines is critical and should ideally represent a variety of cancer types (e.g., breast, lung, colon) to assess the spectrum of activity. It is also beneficial to include a non-cancerous cell line to evaluate selectivity.

• Protocol:

  • Select a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous cell line (e.g., HEK293).

  • Culture the cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37°C with 5% CO2.

  • Ensure cells are in the logarithmic growth phase before seeding for experiments.[10]

• Rationale: Proper solubilization and dilution of the indole derivatives are crucial for accurate and reproducible results.

• Protocol:

  • Prepare a stock solution of each indole derivative (e.g., 10 mM) in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • Prepare a series of working solutions by serially diluting the stock solution in culture medium to achieve the desired final concentrations for the assay. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity.

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[11]

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the indole derivatives. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours.[12]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[11][13]

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the incubation period, gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.[7][10]

• Washing: Wash the plates several times with water to remove the TCA and air dry.[7]

• SRB Staining: Add SRB solution (0.057% w/v in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.[14]

• Washing: Wash the plates with 1% acetic acid to remove unbound dye and air dry.[7]

• Dye Solubilization: Add a 10 mM Tris base solution to each well to solubilize the bound SRB dye.[7]

• Absorbance Measurement: Measure the absorbance at approximately 540 nm.[7]

Data Analysis and IC50 Determination

The results of the cytotoxicity assays are typically expressed as the percentage of cell viability relative to the vehicle-treated control. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that causes a 50% reduction in cell viability, is a key parameter for quantifying a compound's potency.

Parameter	Description	Calculation
% Cell Viability	The percentage of viable cells in treated wells relative to the control wells.	(Absorbance of treated cells / Absorbance of control cells) x 100
IC50 Value	The concentration of the compound that inhibits cell growth by 50%.	Determined by plotting a dose-response curve (cell viability vs. log concentration) and using non-linear regression analysis.

Phase 2: Elucidating the Mechanism of Action

Once promising indole derivatives with significant cytotoxic activity have been identified, the next crucial step is to investigate their mechanism of action. This involves determining how these compounds induce cell death.

Apoptosis Induction

Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents eliminate cancer cells.[15][16] Several assays can be used to detect the hallmarks of apoptosis.[17][18]

• Rationale: This flow cytometry-based assay is a gold standard for detecting apoptosis.[19] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[18] Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, thus distinguishing between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).[19]

• Protocol:

  • Treat cells with the indole derivative at its IC50 concentration for a specified time (e.g., 24 hours).

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add fluorescently labeled Annexin V and PI to the cells and incubate in the dark.

  • Analyze the stained cells by flow cytometry.

Cell Cycle Analysis

Many anticancer drugs exert their effects by interfering with the cell cycle, leading to cell cycle arrest and subsequent cell death.[2][20]

• Rationale: Flow cytometry with PI staining can be used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[21] Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount of DNA.[21]

• Protocol:

  • Treat cells with the indole derivative at its IC50 concentration.

  • Harvest the cells and fix them in cold 70% ethanol.[22]

  • Wash the cells to remove the ethanol and resuspend them in a staining solution containing PI and RNase A (to prevent staining of RNA).[22]

  • Incubate the cells in the dark.

  • Analyze the DNA content of the cells by flow cytometry.[21]

Signaling Pathway Analysis

Indole derivatives can modulate various signaling pathways involved in cell survival, proliferation, and apoptosis.[1][23]

• Rationale: Western blotting is a powerful technique to detect and quantify the expression levels of specific proteins.[24][25] This allows for the investigation of key proteins involved in apoptosis (e.g., caspases, Bcl-2 family proteins) and other relevant signaling pathways (e.g., MAPK, Akt).[3][23][25]

• Protocol:

  • Treat cells with the indole derivative and prepare cell lysates.[24]

  • Determine the protein concentration of the lysates.

  • Separate the proteins by size using SDS-PAGE.[24]

  • Transfer the separated proteins to a membrane (e.g., nitrocellulose or PVDF).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the target proteins.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and imaging system.[24]

Caption: A simplified diagram of the intrinsic apoptosis pathway often targeted by anticancer compounds.

Conclusion: A Pathway to Novel Anticancer Agents

The experimental framework outlined in this guide provides a robust and comprehensive approach to evaluating the anticancer potential of novel indole derivatives. By systematically progressing from broad cytotoxicity screening to detailed mechanistic studies, researchers can effectively identify and characterize promising lead compounds for further development. The integration of multiple, complementary assays ensures the scientific rigor and trustworthiness of the findings, paving the way for the discovery of the next generation of indole-based anticancer therapies.

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Application Note: Protocol for Solubilizing 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate for In Vitro Studies

Abstract

This document provides a comprehensive, field-proven protocol for the solubilization of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, a compound with structural features suggesting low aqueous solubility, for use in a variety of in vitro biological assays. Addressing the common challenge of working with hydrophobic small molecules, this guide details a robust methodology centered on the preparation of a concentrated stock solution in dimethyl sulfoxide (DMSO) and its subsequent dilution into aqueous experimental media. The protocols herein are designed to ensure compound stability, prevent precipitation, and maintain the integrity of cell-based and biochemical assays.

Introduction: The Challenge of Poor Aqueous Solubility

The successful execution of in vitro studies hinges on the effective and reproducible delivery of test compounds to the biological system, be it a purified enzyme or a cellular monolayer. 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, based on its halogenated aromatic rings and indole core, is predicted to be a lipophilic molecule with poor solubility in aqueous buffers—a common characteristic of modern drug discovery candidates.[1][2] Inadequate dissolution can lead to underestimated potency, high data variability, and misleading structure-activity relationships (SAR).[2]

The most reliable strategy to overcome this challenge is the "solvent-first" approach. This involves dissolving the compound at a high concentration in a water-miscible organic solvent to create a stock solution, which is then diluted to the final working concentration in the aqueous assay medium.[1][3] This application note provides a detailed, step-by-step methodology for this process, emphasizing best practices to ensure experimental success.

Strategic Solvent Selection

The choice of solvent is the most critical decision in this workflow. The ideal solvent must possess strong solubilizing power for the compound while exhibiting minimal toxicity to the biological system at the final working concentration.[4][5]

Dimethyl sulfoxide (DMSO) is overwhelmingly the solvent of choice for preparing stock solutions of research compounds due to its exceptional solubilizing capacity for a wide range of polar and nonpolar molecules.[6][7]

Why DMSO is the Primary Recommendation:

• High Solubilizing Power: DMSO effectively dissolves many organic compounds that are intractable in aqueous solutions.

• Water Miscibility: It is fully miscible with water and cell culture media, facilitating the preparation of working solutions.

• Low Volatility: Its low vapor pressure minimizes solvent evaporation and concentration changes during handling.

• Established Precedent: An extensive body of literature validates its use in biological assays.

Causality Behind Experimental Choices: The primary goal is to create a highly concentrated stock (e.g., 10-50 mM) so that the volume of solvent added to the final assay is negligible. This minimizes potential solvent-induced artifacts. For most cell-based assays, the final concentration of DMSO should not exceed 0.5%, with many sensitive assays requiring it to be ≤0.1% to avoid cellular stress or off-target effects.[5][8]

Solvent	Polarity	Common Stock Conc.	Max Assay Conc. (Cell-based)	Notes
DMSO	Aprotic, Polar	10-50 mM	≤ 0.5%	Gold standard for initial solubility trials. Can be toxic at higher concentrations.[5]
Ethanol (EtOH)	Protic, Polar	10-50 mM	≤ 1%	Good alternative, but more volatile. Can have biological effects.[4]
Methanol (MeOH)	Protic, Polar	10-50 mM	Not Recommended	Generally avoided for live-cell assays due to higher toxicity.[4]

Experimental Protocols

3.1. Protocol 1: Preparation of a Concentrated DMSO Stock Solution (10 mM)

This protocol describes the preparation of a validated, high-concentration stock solution, which serves as the foundation for all subsequent experiments.

Materials:

• 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate (solid powder)

• Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Analytical balance

• Calibrated pipettes

• Vortex mixer

• Water bath sonicator (optional)

Methodology:

• Calculate Required Mass: Determine the molecular weight (MW) of the compound. For this example, let's assume a hypothetical MW of 317.7 g/mol . To prepare 1 mL of a 10 mM stock solution: Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L * 0.001 L * 317.7 g/mol * 1000 mg/g = 3.177 mg

• Weigh Compound: Accurately weigh out the calculated mass of the compound and place it into a sterile vial. It is best practice to weigh a slightly larger amount (e.g., 5 mg) and adjust the solvent volume accordingly for better accuracy. For 5.0 mg: Volume (mL) = [Mass (mg) / MW ( g/mol )] / Molarity (mol/L) = [5.0 / 317.7] / 0.010 = 1.57 mL

• Add Solvent: Using a calibrated pipette, add the calculated volume of high-purity DMSO to the vial containing the compound.

• Promote Dissolution:

  • Cap the vial securely and vortex vigorously for 1-2 minutes.[7]

  • Visually inspect the solution against a light source to ensure no solid particles remain.

  • Troubleshooting: If the compound does not fully dissolve, sonicate the vial in a room temperature water bath for 5-10 minutes.[7] Gentle warming in a 37°C water bath can also be used, but must be done with caution as heat can degrade sensitive compounds.[7]

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. Store at -20°C or -80°C, protected from light. This prevents repeated freeze-thaw cycles which can lead to compound degradation.[7]

Caption: Workflow for preparing a concentrated DMSO stock solution.

3.2. Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol details the serial dilution of the DMSO stock into cell culture medium to achieve the desired final concentrations while maintaining a low, consistent percentage of DMSO.

Principle: Direct dilution of a highly concentrated organic stock into an aqueous buffer can cause the compound to precipitate out of solution. A stepwise, or serial, dilution strategy minimizes this risk.[2][8]

Methodology (Example for a 10 µM final concentration):

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the 10 mM stock solution in pure DMSO. This is particularly useful for generating a full dose-response curve. For example, dilute the 10 mM stock 1:10 in DMSO to create a 1 mM (100X) stock.

• Final Dilution: Add the stock solution to the final volume of cell culture medium. To achieve a 10 µM final concentration with a 0.1% DMSO vehicle concentration from a 10 mM (1000X) stock:

  • Add 1 µL of the 10 mM DMSO stock to 999 µL of pre-warmed cell culture medium.

  • Immediately mix thoroughly by gentle pipetting or flicking the tube. Do not vortex, as this can cause shearing of proteins in the medium and cell death.

• Vehicle Control (Self-Validation): A proper control is non-negotiable. Prepare a vehicle control by adding the same volume of pure DMSO to the same volume of culture medium.

  • Add 1 µL of pure DMSO to 999 µL of pre-warmed cell culture medium. This creates a 0.1% DMSO control that should be tested in parallel with your compound.

• Dose-Response Curve: To generate a range of concentrations, perform a serial dilution of the stock solution in DMSO before adding it to the medium. This ensures the final DMSO concentration remains constant across all test conditions.[2][7]

Caption: Serial dilution scheme to create working solutions.

Trustworthiness: A Self-Validating System

To ensure the reliability of your results, incorporate the following checks:

• Visual Solubility Check: After preparing the final working solution, hold the tube up to a light source. The solution should be completely clear. Any cloudiness, haziness, or precipitate indicates the compound has crashed out of solution, and the effective concentration is unknown. If this occurs, the starting stock concentration or the final assay concentration must be lowered.

• Consistent Vehicle Control: The vehicle control is the baseline for your experiment. Any biological effect observed must be significantly different from the vehicle control to be attributed to the compound.

• Final Solvent Concentration: Always calculate and report the final solvent concentration in your experiments. Ensure it is below the toxicity threshold for your specific cell line or assay system.[5]

Conclusion

This application note provides a robust and reproducible framework for dissolving 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate for in vitro screening. By utilizing a high-concentration DMSO stock and employing careful dilution techniques, researchers can minimize solubility-related artifacts and generate high-quality, reliable data. Adherence to the principles of using appropriate vehicle controls and ensuring final solution clarity are paramount for experimental success.

References

• ICH. (2019). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS - ICH. Available at: [Link]

• DMSO stock preparation. (2021). protocols.io. Available at: [Link]

• Di, L., & Kerns, E. H. (2006).
• Timm, M., Saaby, L., Moesby, L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology.

• Compound Management for Quantitative High-Throughput Screening. (n.d.). PubMed Central. Available at: [Link]

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• Gowthamarajan, K., & Singh, S. K. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Dissolution Technologies.
• Lhasnaouia, A., et al. (n.d.). Acceptable solvents for in vitro drug solutions or in vivo...

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• How to enhance drug solubility for in vitro assays? (2014). ResearchGate. Available at: [Link]

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• Timm, M., et al. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.

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• How do I dilute DMSO 0.1% to 0.05% in cell culture media? (n.d.). ResearchGate. Available at: [Link]

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The Fischer Indole Synthesis: A Comprehensive Guide to the Preparation of Substituted Indoles for Research and Drug Discovery

Introduction: The Enduring Legacy of the Fischer Indole Synthesis

Since its discovery by Hermann Emil Fischer in 1883, the Fischer indole synthesis has remained one of the most reliable and versatile methods for constructing the indole nucleus.[1][2] This venerable reaction, involving the acid-catalyzed cyclization of an arylhydrazine and an aldehyde or ketone, has been instrumental in the synthesis of a vast array of natural products, medicinal agents, and functional materials.[3][4] The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds, including the neurotransmitter serotonin, the anti-inflammatory drug Indometacin, and the triptan class of antimigraine agents.[2][3]

This application note provides a detailed exploration of the Fischer indole synthesis, intended for researchers, scientists, and drug development professionals. We will delve into the mechanistic intricacies of the reaction, offer detailed and validated protocols for the synthesis of various substituted indoles, provide troubleshooting guidance for common experimental challenges, and discuss modern advancements that have expanded the scope and utility of this classic transformation.

Core Principles: Understanding the "Why" Behind the "How"

A thorough understanding of the reaction mechanism is paramount for successful application and troubleshooting of the Fischer indole synthesis. The generally accepted mechanism, first proposed by Robinson, involves several key steps that transform simple starting materials into the aromatic indole ring system.[2][5]

The Starting Materials: Key Requirements for Success

The success of the Fischer indole synthesis is critically dependent on the nature of the two primary reactants:

• Arylhydrazines: Substituted phenylhydrazines are commonly used to introduce diversity into the final indole product. The electronic nature of the substituents on the aromatic ring can influence the reaction rate; electron-donating groups generally accelerate the reaction, while electron-withdrawing groups can hinder it.[6]

• Aldehydes or Ketones: A crucial requirement for the carbonyl component is the presence of at least two α-hydrogens.[7] One α-hydrogen is necessary for the formation of the initial hydrazone, and the second is essential for the subsequent tautomerization to the key enamine intermediate.[7]

The Catalyst: The Engine of the Transformation

The choice of an appropriate acid catalyst is a critical parameter in the Fischer indole synthesis.[2] Both Brønsted and Lewis acids are effective in promoting the reaction.[1][3]

• Brønsted Acids: Commonly used Brønsted acids include hydrochloric acid (HCl), sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), and p-toluenesulfonic acid (p-TsOH).[1][3]

• Lewis Acids: Lewis acids such as zinc chloride (ZnCl₂), boron trifluoride (BF₃), iron(III) chloride (FeCl₃), and aluminum chloride (AlCl₃) are also widely employed.[1][3]

The selection of the catalyst can significantly impact the reaction yield and, in the case of unsymmetrical ketones, the regioselectivity of the final product.

The Reaction Mechanism: A Step-by-Step Journey

The Fischer indole synthesis proceeds through a fascinating cascade of chemical transformations:

• Hydrazone Formation: The reaction commences with the condensation of the arylhydrazine and the carbonyl compound to form a phenylhydrazone. This step is typically reversible and is driven forward by the removal of water.[8]

• Tautomerization to Ene-hydrazine: The phenylhydrazone then undergoes a crucial acid-catalyzed tautomerization to form an enamine-like intermediate known as an ene-hydrazine.[8]

• [6][6]-Sigmatropic Rearrangement: The ene-hydrazine is the key intermediate that undergoes a[6][6]-sigmatropic rearrangement, a type of pericyclic reaction, to form a new carbon-carbon bond and generate a di-imine intermediate.[8] This step is often the rate-determining step of the overall synthesis.[5]

• Aromatization and Cyclization: The di-imine intermediate readily aromatizes, and subsequent intramolecular nucleophilic attack by the newly formed enamine nitrogen onto the imine carbon leads to the formation of a five-membered ring.

• Elimination of Ammonia: The final step involves the elimination of a molecule of ammonia, driven by the formation of the stable aromatic indole ring.[1]

Experimental Protocols: From Theory to Practice

The following protocols provide detailed, step-by-step methodologies for the synthesis of representative substituted indoles. These protocols are designed to be self-validating, with clear instructions for reaction setup, monitoring, workup, and purification.

Protocol 1: Synthesis of 2,3-Dimethylindole

This protocol describes the synthesis of a simple, yet versatile, disubstituted indole.

Materials:

• Phenylhydrazine

• Methyl ethyl ketone (Butan-2-one)

• Glacial Acetic Acid

• Hydrochloric Acid (concentrated)

• Sodium Hydroxide (1 M solution)

• Dichloromethane (DCM) or Diethyl Ether

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Hydrazone Formation (One-Pot Approach): In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenylhydrazine (1.0 eq) in glacial acetic acid (5-10 volumes).

• To this solution, add methyl ethyl ketone (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 118 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation: Allow the reaction mixture to cool to room temperature.

• Carefully pour the mixture into a beaker containing ice-water. A precipitate of the crude product should form.

• Neutralize the mixture with a 1 M sodium hydroxide solution until it is slightly basic (pH 8-9).

• Extract the aqueous mixture with dichloromethane or diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2,3-dimethylindole.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure 2,3-dimethylindole.

Protocol 2: Synthesis of a Triptan Precursor (Illustrative Example)

The Fischer indole synthesis is a cornerstone in the synthesis of triptans, a class of drugs used to treat migraines.[2] While specific precursors may vary, this protocol illustrates the general approach.

Materials:

• 4-Hydrazinobenzenesulfonamide hydrochloride

• 4-Aminobutanal diethyl acetal

• Polyphosphoric acid (PPA)

• Ice

• Water

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, carefully heat polyphosphoric acid to 80-90 °C.

• In a separate beaker, mix 4-hydrazinobenzenesulfonamide hydrochloride (1.0 eq) and 4-aminobutanal diethyl acetal (1.1 eq).

• Addition of Reactants: Slowly and carefully add the mixture of reactants to the hot polyphosphoric acid. An exothermic reaction will occur, and the temperature should be maintained below 120 °C.

• Reaction: Stir the mixture at 100-110 °C for 1-2 hours. Monitor the reaction by TLC.

• Work-up: Allow the reaction mixture to cool to approximately 70 °C and then carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the desired indole precursor.

Data Presentation: A Comparative Overview of Reaction Conditions

The versatility of the Fischer indole synthesis allows for the preparation of a wide range of substituted indoles. The following table summarizes typical reaction conditions for the synthesis of various indole derivatives, providing a valuable resource for experimental design.

Arylhydrazine	Carbonyl Compound	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
Phenylhydrazine	Acetone	ZnCl₂	None	150	80	[9]
p-Tolylhydrazine	Cyclohexanone	p-TsOH	Toluene	Reflux	92	[3]
p-Nitrophenylhydrazine	2-Methylcyclohexanone	Acetic Acid/HCl	Acetic Acid	Reflux	High	[5]
Phenylhydrazine	3-Pentanone	p-TsOH	None	100	82	[9]
4-Methoxyphenylhydrazine	Levulinic acid	PPA	Xylene	140	75	[3]

Troubleshooting Guide: Navigating Common Experimental Hurdles

Even with a well-established procedure, the Fischer indole synthesis can present challenges. This section addresses common problems and offers practical solutions.

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive catalyst- Insufficiently acidic conditions- Unsuitable solvent- Decomposition of starting materials or product	- Use a fresh batch of catalyst.- Try a stronger acid (e.g., PPA instead of acetic acid).- Use a higher boiling point solvent to increase the reaction temperature.- Ensure starting materials are pure.
Formation of Regioisomers	- Use of an unsymmetrical ketone.	- The regioselectivity can be influenced by the choice of acid catalyst and reaction conditions. Steric hindrance often favors the formation of the less substituted indole isomer. Experiment with different Brønsted and Lewis acids to optimize for the desired isomer.[7]
"Abnormal" Fischer Indole Products	- Specific substitution patterns on the arylhydrazine or carbonyl compound can lead to rearrangements and the formation of unexpected products.	- This is a known limitation of the reaction. If an abnormal product is consistently formed, an alternative synthetic route to the desired indole may be necessary.[10]
Purification Difficulties	- Presence of tarry byproducts- Co-elution of product with impurities	- For tarry residues, an initial filtration through a plug of silica gel can be beneficial.- If column chromatography is challenging, consider alternative purification methods such as recrystallization or preparative TLC.[4] For basic indole products, the addition of a small amount of triethylamine or ammonia to the eluent can improve peak shape and separation.[4]
Reaction Failure with Certain Substrates	- The synthesis of C3-N-substituted indoles is notoriously difficult via the classical Fischer method due to competing side reactions.[11]	- In such cases, modern variations of the Fischer indole synthesis, such as the Buchwald modification, or entirely different indole synthesis methods (e.g., Bartoli, Leimgruber-Batcho) should be considered.[1]

Advanced Topics: Expanding the Synthetic Toolbox

The classical Fischer indole synthesis has been the subject of numerous modifications and improvements, expanding its scope and applicability.

The Buchwald Modification: A Palladium-Catalyzed Approach

A significant advancement in Fischer indole chemistry is the Buchwald modification, which involves a palladium-catalyzed cross-coupling of aryl bromides and hydrazones.[1] This method provides access to N-arylhydrazones that may be difficult to prepare via traditional methods, thereby expanding the range of accessible substituted indoles.[1]

Interrupted Fischer Indolization: A Pathway to Complex Molecules

The "interrupted" Fischer indolization is a powerful variant that has been employed in the total synthesis of complex natural products.[1] In this strategy, the reaction is intercepted at an intermediate stage to generate highly functionalized, non-aromatic indole derivatives that can be further elaborated.[1]

Conclusion: A Timeless Reaction for Modern Chemistry

The Fischer indole synthesis, despite its age, remains a highly relevant and powerful tool in the arsenal of the synthetic chemist. Its operational simplicity, broad substrate scope, and amenability to modification have ensured its enduring utility in both academic research and industrial drug development. By understanding the fundamental principles of the reaction, carefully selecting reaction conditions, and being aware of its limitations, researchers can continue to harness the power of this classic transformation to create novel and complex indole-containing molecules with significant scientific and therapeutic potential.

References

• Professor Dave Explains. Fischer Indole Synthesis. YouTube; 2021. Available from: [Link]

• All About Chemistry. Fischer Indole synthesis: Retrosynthesis and complete mechanistic description with examples. YouTube; 2020. Available from: [Link]

• Gribble, G. W. Fischer Indole Synthesis. In: Indole Ring Synthesis: From Natural Products to Drug Discovery. John Wiley & Sons, Ltd; 2016. Available from: [Link]

• Google Patents. WO2005103035A1 - Modified fischer indole synthesis of eletriptan.

• Heravi, M. M., Rohani, S., Zadsirjan, V. H., & Zahedi, N. Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances. 2017;7(83):52852-52887. Available from: [Link]

• Wikipedia. Fischer indole synthesis. Available from: [Link]

• Taber, D. F., & Stachel, S. J. New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules. 2010;15(4):2490-2499. Available from: [Link]

• Matsumoto, K., & Irie, Y. Fischer indole synthesis in the absence of a solvent. Arkivoc. 2003;2003(9):80-85. Available from: [Link]

• Epistemeo. The Fischer Indole synthesis: reaction mechanism tutorial. YouTube; 2011. Available from: [Link]

• Reddit. Problems with Fischer indole synthesis. r/Chempros; 2021. Available from: [Link]

• Houk, K. N., & Cheong, P. H.-Y. Why Do Some Fischer Indolizations Fail?. The Journal of organic chemistry. 2012;77(14):6035-6040. Available from: [Link]

• Pour, M., & Nemati, F. New 3H-Indole Synthesis by Fischer’s Method. Part I. Molecules. 2010;15(4):2490-2499. Available from: [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. Available from: [Link]

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• 3. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
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• 11. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Fischer Indole Synthesis Side Reactions

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful reaction. Instead of a rigid manual, we present a dynamic troubleshooting guide in a question-and-answer format to address the specific, practical challenges you may encounter at the bench. Our focus is on understanding the causality behind common side reactions and providing field-proven solutions to optimize your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common high-level issues encountered during the Fischer indole synthesis.

Q1: My reaction has failed completely, or my yield is exceptionally low. What are the primary factors to investigate?

Low or zero yield is a common frustration, often stemming from a few key areas. The reaction is notably sensitive to reaction conditions and substrate electronics[1].

Answer: Your first step is to assess these four critical variables:

• Purity of Starting Materials: Both the arylhydrazine and the carbonyl compound must be pure. Impurities can introduce competing side reactions or inhibit the catalyst. Arylhydrazines, in particular, can degrade upon storage; verify their integrity before use.

• Catalyst Choice and Quality: The acid catalyst is crucial[2][3]. Brønsted acids (like H₂SO₄, HCl, p-TsOH) and Lewis acids (like ZnCl₂, BF₃) are commonly used[4]. Anhydrous conditions are often necessary, especially for Lewis acids like ZnCl₂. If one class of acid fails, consider screening the other.

• Reaction Temperature and Time: The Fischer indole synthesis typically requires elevated temperatures to proceed[5]. However, excessive heat can lead to decomposition and polymerization, appearing as an intractable tar. If you suspect decomposition, try running the reaction at a lower temperature for a longer duration. A typical starting point is refluxing in a suitable solvent (e.g., acetic acid, toluene) for 2-4 hours[3].

• Electronic Effects of Substituents: Certain substitution patterns can cause the reaction to fail entirely. This is not an experimental error but a fundamental mechanistic roadblock. See the detailed discussion in Section 2 on N-N bond cleavage for more information[6][7].

Q2: My TLC plate shows multiple spots, indicating a complex mixture of products. What are the likely side products?

A messy TLC plate is a classic sign of competing reaction pathways. Identifying the nature of these byproducts is key to solving the problem.

Answer: The spots on your TLC likely correspond to one or more of the following:

• Unreacted Starting Material: The most obvious, but important, spot to identify.

• Isomeric Indole Products: If you are using an unsymmetrical ketone, you may be forming two different regioisomers of your target indole. This is a very common issue and is addressed in detail in Section 2, Q3 .

• Products of N-N Bond Cleavage: A major side reaction involves the cleavage of the nitrogen-nitrogen bond, which can lead to byproducts such as aniline derivatives and various imines instead of the desired indole[6][7]. This is especially prevalent with certain substrates.

• Polymerization/Degradation Products: Often seen as a streak or baseline material on the TLC plate, this results from overly harsh conditions (too much acid, too high temperature).

• Aldol Condensation Products: The acidic conditions and presence of enolizable ketones or aldehydes can promote self-condensation side reactions[8].

To begin troubleshooting, try to isolate one of the major side products and characterize it by NMR or MS to confirm its identity, which will inform your next steps.

Section 2: Deep Dive - Diagnosing and Solving Specific Side Reactions

This section provides in-depth analysis and solutions for specific, recurring problems rooted in the reaction mechanism.

Q3: My reaction with an unsymmetrical ketone is giving a mixture of regioisomers. How can I control the selectivity?

Problem: You've reacted an arylhydrazine with a ketone like 2-pentanone and, after workup, your NMR spectrum shows two distinct indole products.

Probable Cause: The reaction is proceeding through two different enamine intermediates. The key[2][2]-sigmatropic rearrangement step can occur on either side of the carbonyl group, leading to a mixture of indole regioisomers[9][10].

Mechanism & Solution: The regioselectivity is determined by which enamine tautomer forms preferentially. This equilibrium is heavily influenced by the acid catalyst.

• The Thermodynamic Pathway (Weaker Acids): With weaker acids or under thermal conditions, the more substituted, thermodynamically more stable enamine tends to form. This leads to the indole product derived from rearrangement at the more substituted α-carbon.

• The Kinetic Pathway (Stronger Acids): The use of strong Brønsted acids, such as methanesulfonic acid or polyphosphoric acid (PPA), often favors the formation of the less substituted, kinetically favored enamine[10]. This is because protonation occurs more rapidly on the less sterically hindered side. This pathway yields the indole formed from rearrangement at the less substituted α-carbon.

Troubleshooting Protocol: Controlling Regioselectivity

• Baseline Experiment: Run the reaction with your standard catalyst (e.g., acetic acid or ZnCl₂) to determine your initial isomer ratio.

• Force the Kinetic Product: Switch to a strong, non-coordinating Brønsted acid. Try polyphosphoric acid (PPA) at 80-100 °C or methanesulfonic acid in a non-polar solvent. This should favor the formation of the less-substituted indole isomer[10].

• Favor the Thermodynamic Product: If the kinetic approach is unsuccessful, a milder Lewis acid or simply heating the pre-formed hydrazone in a high-boiling solvent like xylene or diphenyl ether may favor the thermodynamic product.

The logical workflow for this problem can be visualized as follows:

Caption: Troubleshooting workflow for regioselectivity.

Q4: My reaction fails when synthesizing 3-amino or 3-amidoindoles. My main byproducts are aniline and an imine. Why does this happen?

Problem: You are attempting to synthesize an indole with a nitrogen-containing substituent at the C3 position. The reaction fails, and you isolate byproducts derived from the cleavage of the original hydrazone.

Probable Cause: You are observing a classic competing side reaction: heterolytic N-N bond cleavage . This pathway becomes dominant when the substituents on the carbonyl starting material are strongly electron-donating, which is the case for amines and amides[6][7].

Mechanism & Solution: The crucial step in the Fischer synthesis is the acid-catalyzed[2][2]-sigmatropic rearrangement of the ene-hydrazine intermediate. However, this intermediate can also undergo an alternative, destructive reaction: cleavage of the weak N-N bond.

• Desired Pathway: The[2][2]-sigmatropic rearrangement forms a C-C bond, leading to the indole scaffold.

• Competing Pathway: Protonation of the ene-hydrazine followed by N-N bond cleavage generates aniline and a resonance-stabilized iminylcarbocation[6]. Electron-donating groups (like -NR₂) dramatically stabilize this carbocation, making this cleavage pathway kinetically favorable and outcompeting the desired rearrangement.

This mechanistic dichotomy is illustrated below:

Caption: Desired rearrangement vs. undesired N-N cleavage.

Troubleshooting Protocol: Overcoming N-N Cleavage

Computational and experimental studies have shown that the choice of acid is paramount in these challenging cases[6][7].

• Avoid Protic Acids: Strong protic acids (HCl, H₂SO₄) often exacerbate the N-N cleavage problem. If your reaction is failing with these, they are likely the root cause.

• Switch to Lewis Acids: Lewis acids, particularly zinc chloride (ZnCl₂) or zinc bromide (ZnBr₂) , have been shown to improve the efficiency of cyclizations for these challenging substrates[6][7]. The Lewis acid may coordinate differently with the hydrazone, altering the transition state energies to favor the[2][2]-sigmatropic rearrangement over cleavage.

• Optimize Conditions: Start with ZnCl₂ (2-4 equivalents) in a high-boiling solvent like toluene or xylene and heat to reflux. Monitor the reaction carefully by TLC.

• Protecting Group Strategy: If the free amine is too activating, consider using a protecting group that is less electron-donating or can be easily removed post-synthesis.

Table 1: Catalyst Selection Guide for Challenging Substrates

Substrate Type (on Carbonyl)	Recommended Catalyst Class	Rationale
Simple Alkyl/Aryl	Brønsted or Lewis Acid	Standard substrates, generally robust.
Electron-Donating (e.g., -OR)	Brønsted or Lewis Acid	Monitor for cleavage, but often successful.
Strongly Electron-Donating (-NR₂)	Lewis Acid (e.g., ZnCl₂)	Protic acids strongly favor N-N cleavage. Lewis acids are essential to promote the desired rearrangement[6][7].
Electron-Withdrawing (e.g., -CO₂R)	Brønsted or Lewis Acid	Generally disfavors N-N cleavage but may require harsher conditions to overcome deactivation.

Section 3: Protocols & Methodologies

Protocol 1: General Procedure for Fischer Indole Synthesis

This protocol is a reliable starting point for the synthesis of a standard 2,3-disubstituted indole.

Materials:

• Arylhydrazine hydrochloride (1.0 eq)

• Ketone or aldehyde (1.0 - 1.2 eq)

• Acid Catalyst (e.g., glacial acetic acid, polyphosphoric acid, or anhydrous ZnCl₂)

• Solvent (e.g., glacial acetic acid, ethanol, toluene)

Procedure:

• Hydrazone Formation (Optional but recommended): In a round-bottom flask, dissolve the arylhydrazine hydrochloride (1.0 eq) and the carbonyl compound (1.1 eq) in ethanol or acetic acid. Stir the mixture at room temperature or with gentle heating (e.g., 60 °C) for 1-2 hours. The formation of the hydrazone is often indicated by a color change or the precipitation of a solid. The hydrazone can be isolated by filtration or used directly.

• Indolization: To the flask containing the hydrazone, add the indolization catalyst.

  • If using a solvent: Add the solvent (e.g., toluene) and the catalyst (e.g., 2-4 eq of ZnCl₂).

  • If using an acid as the solvent: Glacial acetic acid or polyphosphoric acid can serve as both solvent and catalyst.

• Heating: Heat the reaction mixture to reflux (typically 80-140 °C, depending on the solvent) and monitor the progress by TLC[3]. The reaction is typically complete within 2-24 hours.

• Workup: Cool the reaction mixture to room temperature. If using PPA, carefully quench the mixture by pouring it onto crushed ice. Dilute the mixture with water and neutralize it carefully with a base (e.g., saturated NaHCO₃ or 1M NaOH solution) until the pH is ~7-8.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or recrystallization.

Protocol 2: Rapid Catalyst Screening for Optimization

When troubleshooting a low-yielding reaction, a parallel screen of different acid catalysts can quickly identify a more effective system.

Procedure:

• Set up four small-scale reactions (e.g., in 5 mL microwave vials) with your arylhydrazine and carbonyl compound (~50 mg scale).

• To each vial, add a different catalyst system:

  • Vial 1 (Brønsted): Glacial acetic acid (as solvent).

  • Vial 2 (Brønsted): p-Toluenesulfonic acid (20 mol%) in toluene.

  • Vial 3 (Lewis): Anhydrous ZnCl₂ (2 eq) in toluene.

  • Vial 4 (Strong Acid): Polyphosphoric acid (PPA) (used as solvent).

• Heat all vials to the same temperature (e.g., 100 °C) for a set time (e.g., 4 hours).

• Cool, quench, and extract a small aliquot from each reaction for TLC or LC-MS analysis to compare the conversion to the desired product and the formation of byproducts. This will guide the selection of the best condition for a larger-scale reaction.

Section 4: References

• Acosta-Guzmán, A.; Garg, N. K. Why Do Some Fischer Indolizations Fail? J. Am. Chem. Soc.2011 , 133 (15), 5732–5735. [Link]

• Heravi, M. M.; Rohani, S.; Zadsirjan, V.; Zahedi, N. Fischer indole synthesis applied to the total synthesis of natural products. RSC Adv.2017 , 7, 52852-52887. [Link]

• Testbook. Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. [Link]

• Baghbanzadeh, M.; Kappe, C. O. New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules2010 , 15, 2490-2497. [Link]

• Acosta-Guzmán, A.; Garg, N. K. Why Do Some Fischer Indolizations Fail? J. Am. Chem. Soc.2011 , 133 (15), pp 5732–5735. [Link]

• Wikipedia. Fischer indole synthesis. [Link]

• Chemistry LibreTexts. Fischer Indole Synthesis. [Link]

• The Organic Chemistry Tutor. Fischer Indole Synthesis Reaction Mechanism. YouTube, 5 August 2021. [Link]

• Hughes, D. L. The Fischer Indole Synthesis. A Review. Org. Prep. Proced. Int.1993 , 25 (6), 607-632. [Link]

• Taber, D. F.; Tirunahari, P. K. Indole synthesis: a review and proposed classification. Tetrahedron2011 , 67 (38), 7195-7210. [Link]

• Humphrey, G. R.; Kuethe, J. T. Practical Methodologies for the Synthesis of Indoles. Chem. Rev.2006 , 106 (7), 2875–2911. [Link]

• Organic Syntheses. 2-PHENYL-3-CYANOINDOLE. Org. Synth.2011 , 88, 230. [Link]

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• 10. youtube.com [youtube.com]

Technical Support Center: Optimizing Reaction Conditions for N-Arylation of Indoles

Welcome to the technical support center for the N-arylation of indoles. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-N cross-coupling reactions. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your experiments for maximal yield and purity. Our guidance is rooted in established mechanistic principles and validated through extensive practical application.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding the N-arylation of indoles.

Q1: Should I use a Palladium or Copper catalyst for my indole N-arylation?

A1: The choice between palladium and copper catalysis is a critical decision that depends on several factors, including cost, substrate scope, and desired reaction conditions.

• Palladium-catalyzed (Buchwald-Hartwig) amination generally offers milder reaction conditions and a broader substrate scope, particularly for aryl chlorides and bromides.[1] The use of bulky, electron-rich phosphine ligands is key to its success.[1][2] However, palladium is significantly more expensive than copper.

• Copper-catalyzed (Ullmann) condensation is a more cost-effective alternative and represents a classic, robust method for N-arylation.[3] Traditionally, Ullmann reactions required harsh conditions (high temperatures), but modern advancements with various ligands, such as diamines, have enabled milder protocols.[3][4] It is particularly effective for aryl iodides and bromides.

For initial screenings, if cost is not a primary constraint and you are working with a challenging aryl chloride, a palladium-based system might be a good starting point. For large-scale synthesis or with more reactive aryl halides, a modern copper-catalyzed system is an excellent and economical choice.

Q2: My reaction is giving low yield. What are the first parameters I should check?

A2: Low yield is a common issue. Before undertaking a complete re-optimization, consider these primary factors:

• Atmosphere Control: Both Pd(0) and Cu(I) catalytic species are sensitive to oxygen. Ensure your reaction is set up under an inert atmosphere (Argon or Nitrogen) and that your solvents are properly degassed.

• Reagent Quality: The purity of your indole, aryl halide, base, and solvent is paramount. Impurities can poison the catalyst. Ensure your indole is free of acidic protons from other functional groups that could consume the base.

• Base Strength and Solubility: The base is crucial for deprotonating the indole N-H. If the pKa of the indole is high, a stronger base may be needed. The physical properties of the base (e.g., particle size) can also impact reactivity, especially with inorganic bases like K₃PO₄ or Cs₂CO₃, as the deprotonation can be a solid-liquid phase process.[5]

Q3: I am observing C3-arylation of my indole as a side product. How can I improve N-selectivity?

A3: The competition between N-arylation and C3-arylation is a known challenge, as the C3 position of indole is also nucleophilic.[3][6] Several strategies can enhance N-selectivity:

• Choice of Base: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or LHMDS tend to favor N-deprotonation and subsequent N-arylation.[1][5] Weaker bases might not fully deprotonate the N-H, leaving it susceptible to competing C3-arylation pathways.

• Steric Hindrance: Increasing steric bulk on the catalyst's ligand or on the indole itself (e.g., a substituent at the 2-position) can disfavor the sterically more demanding C3-arylation.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the thermodynamically preferred N-arylation product over the kinetically accessible C3-arylated product.

Troubleshooting Guide: Deeper Dive

This section provides solutions to more specific and complex experimental issues.

Issue 1: Reaction Stalls or Incomplete Conversion

Symptoms:

• TLC or GC-MS analysis shows starting materials remaining even after prolonged reaction times.

• Reaction progress plateaus at a certain percentage of conversion.

Potential Causes & Solutions:

• Catalyst Deactivation: The active catalytic species may be degrading over the course of the reaction.

  • Palladium: For Buchwald-Hartwig reactions, β-hydride elimination from certain substrates or ligand degradation can be an issue. Consider using a more robust ligand (e.g., a biarylphosphine ligand).

  • Copper: The active Cu(I) species can be sensitive. Ensure rigorous exclusion of air and moisture. In some cases, slow addition of a reagent can maintain a low concentration of a potentially inhibiting species.

• Ligand Arylation: In some copper-catalyzed systems, the diamine ligand itself can undergo N-arylation, consuming the ligand and slowing the primary reaction.[3] Using an N,N'-dialkylated diamine ligand (e.g., N,N'-dimethylethylenediamine, DMEDA) can prevent this side reaction and improve yields.[3][4]

• Product Inhibition: The N-arylindole product might coordinate to the metal center, inhibiting catalyst turnover. Increasing the catalyst loading or trying a different ligand that promotes faster reductive elimination could help.

• Inhibitory Effect of Halide Ions: In Buchwald-Hartwig reactions, iodide generated from aryl iodides can sometimes inhibit the catalyst.[5] While aryl iodides are reactive, aryl bromides are often the "sweet spot" for this reason.[5]

Issue 2: Poor Yields with Electron-Deficient or Hindered Substrates

Symptoms:

• Reactions with electron-withdrawing groups on the aryl halide or sterically demanding ortho-substituents on either coupling partner fail or give low yields.

Potential Causes & Solutions:

• Slow Oxidative Addition (Palladium): Electron-deficient aryl halides can be challenging for oxidative addition. Using a more electron-rich and bulky phosphine ligand can accelerate this step.[1]

• Slow Reductive Elimination: Steric hindrance can slow down the final reductive elimination step.

  • For Palladium: Ligands with a large bite angle can promote reductive elimination.

  • For Copper: Higher temperatures may be required to overcome the energy barrier for sterically hindered substrates.[3]

• Ligand Choice is Critical: For hindered substrates in Buchwald-Hartwig reactions, highly specialized bulky biarylphosphine ligands are often necessary.[1] For copper-catalyzed reactions with hindered partners, ligands like 1,10-phenanthroline or specific diamines have shown success.[3]

Issue 3: Difficulty with Functionalized Indoles

Symptoms:

• Indoles bearing acidic functional groups (e.g., -OH, -COOH) or other reactive moieties give complex mixtures or no desired product.

Potential Causes & Solutions:

• Competing Reactions: Acidic protons will react with the base.

  • Solution: Add an extra equivalent of base for each acidic proton present on the substrate.[3] However, be aware that the resulting anionic species (e.g., phenolate, carboxylate) can coordinate to the copper catalyst and inactivate it.[3]

• Protecting Groups: For particularly sensitive functional groups, a protecting group strategy may be unavoidable.

• Base Selection for Sensitive Substrates: For base-sensitive functional groups, a strong base like NaOtBu may be too harsh. Weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are often better tolerated.[1][5]

Parameter Optimization Workflow

A systematic approach is crucial for optimizing your N-arylation reaction. The following workflow diagram illustrates a logical progression for screening key reaction parameters.

Caption: A logical workflow for optimizing indole N-arylation reactions.

Key Reaction Parameter Summary

The following tables summarize common choices for catalysts, ligands, bases, and solvents.

Table 1: Catalyst and Ligand Selection

Catalyst System	Common Precursors	Recommended Ligands	Best For...
Palladium	Pd₂(dba)₃, Pd(OAc)₂	Bulky Biarylphosphines (e.g., XPhos, SPhos), Josiphos-type	Aryl chlorides, bromides, triflates; broad functional group tolerance.[1]
Copper	CuI, Cu₂O, CuBr₂	N,N'-Dimethylethylenediamine (DMEDA), 1,10-Phenanthroline, Proline	Cost-effective reactions with aryl iodides and bromides.[3][4][7]

Table 2: Base and Solvent Selection

Parameter	Common Options	Considerations
Bases	Strong: NaOtBu, KOtBu, LHMDS Weak: K₃PO₄, Cs₂CO₃, K₂CO₃	Strong bases are often more effective but can be incompatible with sensitive functional groups.[5] Weaker bases offer better functional group tolerance.[1][5]
Solvents	Toluene, Dioxane, DMF, DMSO, t-Amyl alcohol	Choice depends on the required reaction temperature and solubility of reagents. Aprotic polar solvents like DMF can sometimes accelerate the reaction but can be difficult to remove. Toluene is a common and effective choice.[1][3]

Catalytic Cycles Explained

Understanding the mechanism is key to troubleshooting.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig N-arylation.

Caption: A plausible catalytic cycle for the Ullmann N-arylation.

Exemplary Experimental Protocols

These protocols serve as a validated starting point for your optimizations. Always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment.

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol is adapted from methodologies described by Buchwald and coworkers.[1]

• Reaction Setup: To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 mmol, 1 mol%), a suitable bulky phosphine ligand (e.g., XPhos, 0.048 mmol, 2.4 mol%), and sodium tert-butoxide (2.8 mmol).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon three times.

• Reagent Addition: Add the indole (2.0 mmol) and the aryl bromide (2.2 mmol) to the tube under a positive flow of argon.

• Solvent Addition: Add anhydrous, degassed toluene (10 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100-110 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by flash column chromatography on silica gel.

Protocol 2: Copper-Catalyzed N-Arylation (Modified Ullmann)

This protocol is based on improved, milder conditions for the Ullmann condensation.[3]

• Reaction Setup: To a screw-cap vial, add CuI (0.1 mmol, 5 mol%), the indole (2.0 mmol), and K₃PO₄ (4.0 mmol).

• Reagent Addition: Add the aryl iodide (2.2 mmol) and N,N'-dimethylethylenediamine (DMEDA) (0.2 mmol, 10 mol%).

• Solvent Addition: Add anhydrous, degassed dioxane or toluene (5 mL).

• Reaction: Seal the vial tightly and place it in a preheated oil bath at 110 °C. Stir vigorously for 24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

References

• Antilla, J. C., & Buchwald, S. L. (2002). The Copper-Catalyzed N-Arylation of Indoles. Journal of the American Chemical Society, 124(40), 11684–11688. [Link]

• Krasňan, V., & Koóš, M. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(17), 5079. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Old, D. W., Harris, M. C., & Buchwald, S. L. (2000). Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Letters, 2(10), 1403–1406. [Link]

• Krasňan, V., & Koóš, M. (2021). Recent Progress Concerning the N-Arylation of Indoles. ResearchGate. [Link]

• Kollár, L. (2020). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Catalysts, 10(9), 1047. [Link]

• Krasňan, V., & Koóš, M. (2021). Recent Progress Concerning the N-Arylation of Indoles. MDPI. [Link]

Sources

• 1. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 2. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Navigating the Challenges of Poor Bioavailability in Indole-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with indole-based inhibitors. This guide is designed to provide you with in-depth troubleshooting strategies, frequently asked questions (FAQs), and best practices to overcome the common hurdle of poor bioavailability in animal models. The indole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous potent inhibitors.[1] However, its inherent physicochemical properties often lead to challenges in achieving adequate systemic exposure, hindering the translation of promising in vitro activity to in vivo efficacy.[2][3] This resource will equip you with the knowledge to diagnose and address these bioavailability issues systematically.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions encountered by researchers working with indole-based inhibitors.

Q1: My indole-based inhibitor demonstrates high potency in in-vitro assays, but it shows little to no efficacy in my animal model. What is the likely cause?

A1: A significant discrepancy between in vitro potency and in vivo efficacy is often a primary indicator of poor oral bioavailability.[4] This means that after oral administration, an insufficient amount of the active compound reaches the systemic circulation to exert its therapeutic effect. The two main culprits for this are typically poor aqueous solubility, which limits the dissolution of the compound in the gastrointestinal (GI) tract, and extensive first-pass metabolism in the gut wall and liver, where the drug is broken down before it can be distributed throughout the body.[1][5]

Q2: What are the initial physicochemical properties I should assess to predict potential bioavailability problems with my indole-based inhibitor?

A2: A proactive approach to identifying potential bioavailability issues starts with a thorough characterization of your compound's physicochemical properties. Key parameters to investigate include:

• Aqueous Solubility: This is a critical factor for oral absorption. Poor solubility in physiological pH ranges (1.2-6.8) is a major red flag.

• Lipophilicity (LogP/LogD): While a certain degree of lipophilicity is required for membrane permeability, very high LogP values can lead to poor aqueous solubility and increased metabolic clearance.[6]

• Permeability: The ability of your compound to cross the intestinal epithelium is essential for absorption.

• Metabolic Stability: Assessing the compound's stability in the presence of liver microsomes can provide an early indication of its susceptibility to first-pass metabolism.

Q3: What are the primary metabolic pathways for indole-based compounds that I should be aware of?

A3: The indole ring is susceptible to oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[7] Key enzymes involved in the oxidation of the indole nucleus include CYP2A6, CYP2C19, and CYP2E1.[8] Additionally, indoline derivatives can be aromatized to their corresponding indoles by CYP enzymes, with CYP3A4 showing high activity in this process.[9] Understanding which CYP isoforms are responsible for your compound's metabolism is crucial for predicting potential drug-drug interactions and for designing strategies to block or bypass this metabolic clearance.

Q4: When should I consider reformulating my compound versus pursuing a chemical modification strategy like a prodrug?

A4: The decision to reformulate or chemically modify your inhibitor depends on the root cause of the poor bioavailability.

• Formulation strategies are generally the first line of defense when poor solubility is the primary issue. Techniques like particle size reduction or the use of solubility-enhancing excipients can often provide a significant improvement in exposure.[10]

• Chemical modification , such as a prodrug approach, is typically employed when extensive first-pass metabolism is the main barrier.[2] A prodrug is an inactive or less active derivative of the parent drug that is designed to be converted to the active form in the body, often bypassing the initial metabolic breakdown.[2]

Troubleshooting Guide: A Step-by-Step Approach to Diagnosing and Solving Poor Bioavailability

When faced with poor in vivo performance of your indole-based inhibitor, a systematic troubleshooting approach is essential. This guide will walk you through a logical workflow to identify the underlying cause and select an appropriate remediation strategy.

Step 1: In Vitro Characterization - Building the Foundation

Before proceeding to in vivo studies, a comprehensive in vitro characterization of your compound is critical. This initial screening will help you anticipate and diagnose potential bioavailability issues.

• Aqueous Solubility: Determine the solubility of your compound in buffers at various pH values (e.g., pH 1.2, 4.5, and 6.8) to mimic the conditions of the GI tract.

• Parallel Artificial Membrane Permeability Assay (PAMPA): This cell-free assay provides a rapid assessment of a compound's passive permeability across an artificial lipid membrane.[11] It is a useful first screen for potential permeability issues.

• Caco-2 Permeability Assay: This cell-based assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) to model the intestinal barrier.[12] It provides a more comprehensive assessment of permeability, including both passive diffusion and the potential for active transport and efflux.

• Microsomal Stability Assay: This assay measures the rate of metabolism of your compound by liver microsomes, which contain a high concentration of CYP enzymes.[5] A high clearance rate in this assay suggests that the compound is likely to undergo significant first-pass metabolism.

Step 2: Analyzing the In Vitro Data - Pinpointing the Problem

The data from your in vitro assays will provide valuable clues to the cause of poor bioavailability.

In Vitro Observation	Potential Cause of Poor Bioavailability	Next Steps
Low Aqueous Solubility	Dissolution-limited absorption: The compound is not dissolving effectively in the GI fluids.	Proceed to Formulation Strategies .
Low PAMPA/Caco-2 Permeability	Permeability-limited absorption: The compound cannot efficiently cross the intestinal wall.	Consider Chemical Modification to improve physicochemical properties.
High Microsomal Clearance	High first-pass metabolism: The compound is being rapidly broken down by the liver.	Proceed to Chemical Modification Strategies (Prodrugs) or consider alternative routes of administration.
Low Solubility & High Clearance	Combined issues: Both poor dissolution and high metabolism are contributing to low bioavailability.	A multi-pronged approach combining Formulation and Chemical Modification may be necessary.

Step 3: Implementing Remediation Strategies

Based on your diagnosis, you can now select and implement appropriate strategies to improve the bioavailability of your indole-based inhibitor.

For compounds with dissolution-limited absorption, the following formulation approaches can be employed:

• Particle Size Reduction: Decreasing the particle size of the drug substance increases its surface area, which can lead to a faster dissolution rate.

  • Micronization: Milling techniques to reduce particle size to the micrometer range.

  • Nanonization: Creating a nanosuspension of the drug with particle sizes in the nanometer range, which can dramatically improve dissolution and saturation solubility.[4]

• Use of Solubilizing Excipients:

  • Co-solvents: Water-miscible organic solvents that can increase the solubility of a poorly soluble drug.

  • Surfactants: Form micelles that can encapsulate and solubilize hydrophobic drug molecules.

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface, allowing them to form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.[6]

• Amorphous Solid Dispersions (ASDs): The drug is dispersed in a polymer matrix in an amorphous (non-crystalline) state. The amorphous form generally has a higher apparent solubility and faster dissolution rate than the crystalline form.[10]

• Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption. These systems form fine oil-in-water emulsions in the GI tract, facilitating drug dissolution and absorption.[6]

When high first-pass metabolism or poor permeability is the primary obstacle, chemical modification of the indole inhibitor should be considered.

• Prodrug Approach: A prodrug is a bioreversible derivative of a drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[2] For indole-based inhibitors, a common strategy is to mask a metabolically labile functional group with a promoiety that is cleaved off after absorption.

  • Case Study Example: A phosphate prodrug of a 7-hydroxy substituted carbazole sulfonamide (an indole-containing structure) was developed to improve its aqueous solubility and pharmacokinetic properties. The prodrug demonstrated significant in vivo antitumor activity in a mouse xenograft model with no observed toxicity.[11]

• Bioisosteric Replacement: Replacing a part of the molecule with another group that has similar physical or chemical properties (a bioisostere) can sometimes improve metabolic stability or permeability without sacrificing pharmacological activity.

  • Example: Replacing the indole core with a 7-azaindole has been shown to improve the pharmacokinetic properties of some kinase inhibitors.[3]

Experimental Protocols

Here we provide high-level protocols for key in vitro assays. It is important to note that these are generalized protocols and may require optimization for your specific compound and laboratory conditions.

Protocol 1: Caco-2 Permeability Assay

Objective: To assess the bidirectional permeability of an indole-based inhibitor across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells (ATCC)

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium and supplements

• Hanks' Balanced Salt Solution (HBSS)

• Test compound and analytical standards

• Lucifer yellow (for monolayer integrity testing)

• LC-MS/MS for sample analysis

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts at an appropriate density. Culture the cells for 21-28 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Before the experiment, measure the transepithelial electrical resistance (TEER) of the monolayer to ensure its integrity. You can also assess the permeability of a paracellular marker like Lucifer yellow.

• Permeability Measurement (Apical to Basolateral - A-B): a. Wash the cell monolayer with pre-warmed HBSS. b. Add the test compound solution (in HBSS) to the apical (upper) chamber. c. Add fresh HBSS to the basolateral (lower) chamber. d. Incubate at 37°C with gentle shaking. e. At predetermined time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber and replace with fresh HBSS.

• Permeability Measurement (Basolateral to Apical - B-A): a. Repeat the process, but add the test compound to the basolateral chamber and sample from the apical chamber. This will determine the efflux ratio.

• Sample Analysis: Quantify the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. The efflux ratio (Papp B-A / Papp A-B) can then be determined. An efflux ratio greater than 2 suggests that the compound may be a substrate for an efflux transporter.

Protocol 2: Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of an indole-based inhibitor in human liver microsomes.

Materials:

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (or NADPH)

• Phosphate buffer (pH 7.4)

• Test compound and positive control (e.g., a compound with known metabolic instability)

• Ice-cold acetonitrile or methanol (for reaction termination)

• LC-MS/MS for sample analysis

Procedure:

• Preparation: Prepare a working solution of the test compound and the positive control in buffer. Prepare the microsomal suspension in buffer.

• Incubation: a. In a microcentrifuge tube, combine the microsomal suspension and the test compound solution. Pre-incubate at 37°C for a few minutes. b. Initiate the metabolic reaction by adding the NADPH regenerating system. c. At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to ice-cold organic solvent to stop the reaction.[7]

• Sample Processing: Centrifuge the samples to precipitate the proteins. Collect the supernatant for analysis.

• Sample Analysis: Quantify the remaining concentration of the parent compound in each sample using LC-MS/MS.

• Data Analysis: Plot the percentage of the compound remaining versus time. From this data, you can calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Visualizing the Workflow

To aid in your troubleshooting process, the following diagrams illustrate the decision-making workflow and the experimental setup for the key in vitro assays.

Caption: Decision-making workflow for troubleshooting poor bioavailability.

Sources

• 1. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Oxidation of indole by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Involvement of Two P450 Enzymes, CYP83B1 and CYP83A1, in Auxin Homeostasis and Glucosinolate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents [mdpi.com]

Technical Support Center: Troubleshooting Unexpected NMR Peaks in Indole Synthesis

Welcome to the Technical Support Center for troubleshooting NMR spectra in indole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize NMR spectroscopy to monitor and characterize indole synthesis reactions. Here, we address common and complex issues related to unexpected peaks in your ¹H and ¹³C NMR spectra, providing expert insights and actionable protocols to diagnose and resolve them.

I. General NMR Troubleshooting in Indole Synthesis

This section covers broad-spectrum issues that can arise regardless of the specific synthetic route employed.

FAQ 1: I see a forest of sharp singlets in my ¹H NMR spectrum that don't correspond to my product. What are they?

Answer:

The most common source of unexpected sharp singlets is residual solvents from your reaction workup or purification. Even after extensive drying, solvents can remain trapped in your solid sample or co-distill with your product.

Causality: Solvents used during extraction (e.g., ethyl acetate, dichloromethane), crystallization (e.g., hexanes, ethanol), or chromatography (e.g., acetone, acetonitrile) are frequent culprits. Their chemical shifts can sometimes overlap with signals from your starting materials or product, complicating analysis.

Troubleshooting Protocol:

• Consult a Solvent Impurity Table: The first and most crucial step is to compare the chemical shifts of the unknown peaks with established tables of common laboratory solvents.[1][2][3]

• Acquire a Spectrum in a Different Deuterated Solvent: If ambiguity remains, dissolving your sample in a different deuterated solvent (e.g., from CDCl₃ to DMSO-d₆) will cause the solvent impurity peaks to shift, while the signals from your compound of interest will also shift but likely in a different and predictable manner.

• Perform a Spiking Experiment: Add a small amount of the suspected solvent to your NMR tube and re-acquire the spectrum. An increase in the intensity of the unknown peak confirms its identity.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts of Common Solvents

Solvent	¹H Chemical Shift (ppm) in CDCl₃	¹³C Chemical Shift (ppm) in CDCl₃
Acetone	2.17	206.7, 30.9
Acetonitrile	1.94	118.7, 1.3
Dichloromethane	5.30	53.8
Diethyl Ether	3.48 (q), 1.21 (t)	66.1, 15.2
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	171.1, 60.3, 21.0, 14.2
Hexane	1.25, 0.88	31.5, 22.6, 14.1
Methanol	3.49	49.0
Toluene	7.27-7.17 (m), 2.36 (s)	137.9, 129.2, 128.3, 125.4, 21.4
Water	1.56	-

Note: Chemical shifts can vary slightly depending on concentration and temperature.

FAQ 2: I have a broad, rolling peak in my baseline. What is it and how can I get rid of it?

Answer:

A broad, rolling hump in the baseline, often obscuring other signals, is typically due to water. This can be residual water in your sample or, more commonly, in the deuterated solvent.

Causality: Many reagents and solvents are hygroscopic. Additionally, deuterated solvents, especially once opened, can absorb atmospheric moisture. The chemical shift of water is highly variable and depends on the solvent, temperature, and concentration.

Troubleshooting Protocol:

• Use Fresh, High-Quality Deuterated Solvent: Always use freshly opened or properly stored deuterated solvents.

• Dry Your Sample Thoroughly: Ensure your sample is rigorously dried under high vacuum before preparing the NMR sample.

• Use a Syringe with Drying Agent: For particularly sensitive samples, passing the deuterated solvent through a small plug of activated molecular sieves or neutral alumina in a syringe before adding it to the NMR tube can be effective.

• D₂O Shake: To confirm a peak is from an exchangeable proton like water, add a drop of D₂O to your NMR tube, shake vigorously, and re-acquire the spectrum. The water peak will either disappear or significantly diminish.[4]

FAQ 3: I have a broad singlet around 8-9 ppm that disappears when I add D₂O. What is it?

Answer:

This is a classic signature of the indole N-H proton.[5] Its broadness and variable chemical shift are characteristic features.

Causality: The indole N-H proton is an exchangeable proton, meaning it can participate in hydrogen bonding and chemical exchange with other labile protons (like water) in the sample.[4] This exchange process broadens the signal. Its chemical shift is also highly dependent on the solvent and concentration due to varying degrees of hydrogen bonding.

Troubleshooting Protocol: D₂O Exchange

This is a definitive experiment to identify exchangeable protons.

• Acquire the initial ¹H NMR spectrum of your sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add one to two drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and shake it vigorously for about 30 seconds to ensure mixing.

• Allow the sample to re-equilibrate for a few minutes.

• Re-acquire the ¹H NMR spectrum. The signal corresponding to the N-H proton will have disappeared or significantly decreased in intensity.

Visualization: D₂O Exchange Workflow

Caption: Workflow for D₂O exchange experiment.

II. Fischer Indole Synthesis: Specific Troubleshooting

The Fischer indole synthesis involves the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde.[2][6] Unexpected peaks often arise from starting materials, intermediates, or side products.

FAQ 4: My crude ¹H NMR shows complex signals in the aromatic and aliphatic regions that don't match my expected indole product. What could they be?

Answer:

In the Fischer indole synthesis, the most common impurities are unreacted starting materials (phenylhydrazine and the carbonyl compound) and the phenylhydrazone intermediate. In some cases, you may also see signals from the indolenine intermediate or regioisomeric products.

Causality:

• Unreacted Phenylhydrazine: The reaction may not have gone to completion. Phenylhydrazine and its salts have characteristic aromatic signals that can complicate the spectrum.

• Phenylhydrazone Intermediate: The initial condensation product, the phenylhydrazone, may be present if the cyclization step is slow or incomplete. Phenylhydrazones can exist as E/Z isomers, further complicating the NMR spectrum.

• Indolenine Intermediate: The 3H-indole (indolenine) is a non-aromatic intermediate in the final step of the reaction.[2] If the final aromatization is not complete, you may observe signals corresponding to this species.

• Regioisomers: If an unsymmetrical ketone is used with a substituted phenylhydrazine, multiple indole regioisomers can form, leading to a complex mixture of products.[2]

Troubleshooting Protocol:

• Acquire NMR of Starting Materials: If possible, run ¹H NMR spectra of your specific phenylhydrazine and carbonyl starting materials to have reference spectra. Phenylhydrazine itself shows complex aromatic signals and broad N-H peaks.[7][8][9]

• Monitor the Reaction by TLC or LC-MS: These techniques are often better than crude NMR for assessing reaction completion, as the intermediates and products may have distinct retention factors or mass-to-charge ratios.

• Drive the Reaction to Completion: If starting materials or intermediates are observed, you may need to increase the reaction temperature, prolong the reaction time, or use a stronger acid catalyst.

• 2D NMR for Structural Elucidation: If you suspect the presence of regioisomers or complex intermediates, 2D NMR experiments like COSY and HSQC can be invaluable for determining connectivity and assigning signals.[10][11]

Data Presentation: Approximate ¹H NMR Chemical Shifts for Fischer Indole Synthesis Species

Species	Key ¹H NMR Signals (ppm)	Notes
Phenylhydrazine	~6.7-7.2 (m, Ar-H), ~5.4 (br s, NH), ~3.6 (br s, NH₂)	Highly variable, dependent on solvent and salt form.
Phenylhydrazone	~6.8-7.8 (m, Ar-H), ~2.0-2.5 (aliphatic H near C=N)	Can exist as E/Z isomers, leading to two sets of signals.
Indolenine	~1.1-1.4 (s, gem-dimethyl at C3), ~2.2 (s, methyl at C2)	Signals are in the aliphatic region; lacks the characteristic indole aromatic pattern.[2]
Indoline	~3.0 (t, CH₂), ~3.5 (t, CH₂)	A potential over-reduction byproduct, shows distinct triplets for the saturated five-membered ring.

III. Bischler-Möhlau Indole Synthesis: Specific Troubleshooting

The Bischler-Möhlau synthesis involves the reaction of an α-halo- or α-hydroxyketone with an excess of an aniline.[4][12][13][14] The reaction conditions are often harsh, which can lead to byproducts.

FAQ 5: I'm attempting a Bischler-Möhlau synthesis and my NMR is very messy, with multiple sets of aromatic signals. What's going on?

Answer:

The complexity in the NMR of a Bischler-Möhlau reaction mixture often stems from the presence of the aminoketone intermediate, unreacted aniline, and potentially rearranged indole products.

Causality:

• Excess Aniline: This reaction typically uses a large excess of the aniline, which will dominate the aromatic region of the crude NMR spectrum.

• α-Anilinoketone Intermediate: The initial product of the reaction between the α-haloketone and aniline is an α-anilinoketone. If the cyclization has not proceeded to completion, this intermediate will be present.

• Rearrangement Products: The mechanism of the Bischler-Möhlau synthesis is complex and can involve rearrangements, potentially leading to different indole regioisomers than expected.[15] This is especially true with substituted anilines.

Troubleshooting Protocol:

• Purification is Key: It is often very difficult to interpret the crude NMR of a Bischler-Möhlau reaction.[16] Purification by column chromatography is usually necessary to isolate the product from the excess aniline and any intermediates.

• Confirm the Structure of the Intermediate: If you isolate a major component that is not your desired indole, consider the possibility that it is the α-anilinoketone intermediate. Its NMR will show signals for both aromatic rings and the ketone functionality.

• Advanced NMR for Isomer Identification: If you suspect you have a mixture of regioisomers, 1D and 2D NOE (Nuclear Overhauser Effect) experiments can help to establish through-space proximity between protons on the different rings, aiding in the assignment of the correct isomer.[10]

Visualization: Bischler-Möhlau Troubleshooting Logic

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. epfl.ch [epfl.ch]
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• 7. Phenylhydrazine(100-63-0) 1H NMR [m.chemicalbook.com]
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• 9. Phenylhydrazine hydrochloride(59-88-1) 1H NMR [m.chemicalbook.com]
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• 16. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to EGFR Inhibitors: Evaluating the Landscape Beyond a Novel Candidate

To our valued community of researchers, scientists, and drug development professionals,

This guide was initially conceptualized to provide a head-to-head comparison of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate against established Epidermal Growth Factor Receptor (EGFR) inhibitors. However, a comprehensive search of the current scientific literature and chemical databases has revealed no publicly available data characterizing 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate as an inhibitor of EGFR. While the indole scaffold is a known privileged structure in medicinal chemistry for kinase inhibitor development, this specific molecule has not been documented in that context.[1][2][3]

Therefore, this guide has been adapted to address the broader, yet crucial, need for a clear, data-driven comparison of the established classes of EGFR inhibitors. We will delve into the evolution of these targeted therapies, from the first-generation reversible inhibitors to the emerging fourth-generation compounds designed to overcome complex resistance mechanisms. This guide aims to provide the in-depth technical insights and practical experimental guidance required for navigating the intricate landscape of EGFR-targeted drug discovery.

The Role of the Indole Scaffold in Kinase Inhibition

The indole nucleus is a prominent heterocyclic structure that has been identified as a "privileged scaffold" in medicinal chemistry.[3][4] Its unique electronic properties and the ability of its derivatives to form various non-covalent interactions, such as hydrogen bonds and π-π stacking, with the ATP-binding pocket of kinases make it a valuable starting point for the design of novel inhibitors.[4] Numerous indole-containing compounds have been investigated and developed as inhibitors of various kinases, including EGFR, VEGFR, and others, underscoring the potential of this chemical motif in cancer therapy.[2][4][5][6][7][8][9][10]

The Evolution of EGFR Tyrosine Kinase Inhibitors (TKIs)

The development of EGFR TKIs is a testament to the power of targeted therapy in oncology. These inhibitors are broadly classified into generations, each developed to address the limitations of the previous one, primarily the emergence of resistance mutations.

First-Generation EGFR TKIs: The Pioneers of Targeted Therapy

First-generation EGFR TKIs, such as Gefitinib and Erlotinib , are reversible inhibitors that compete with ATP at the kinase domain of EGFR.[11][12][13][14] They have shown significant efficacy in patients with non-small cell lung cancer (NSCLC) harboring activating mutations in the EGFR gene, most commonly exon 19 deletions or the L858R point mutation.[12][14]

• Mechanism of Action: Reversibly bind to the ATP-binding site of the EGFR kinase domain, inhibiting its autophosphorylation and downstream signaling.[11][12]

• Key Limitation: The development of acquired resistance, most frequently through the T790M "gatekeeper" mutation in exon 20 of the EGFR gene, limits their long-term efficacy.[15]

Second-Generation EGFR TKIs: Irreversible Inhibition

To overcome the resistance mechanisms associated with first-generation TKIs, second-generation inhibitors like Afatinib and Dacomitinib were developed.[11][16][17][18][19] These compounds form a covalent bond with a cysteine residue in the ATP-binding pocket of EGFR, leading to irreversible inhibition.[11] They are also active against other members of the ErbB family of receptors (HER2, HER4).

• Mechanism of Action: Irreversibly bind to the EGFR kinase domain, providing a more sustained inhibition of signaling.[11]

• Key Limitation: While more potent, they also exhibit increased toxicity due to their activity against wild-type EGFR, leading to side effects such as skin rash and diarrhea.[17][20] They are generally not effective against the T790M resistance mutation at clinically achievable concentrations.[20]

Third-Generation EGFR TKIs: Targeting Resistance

The development of third-generation inhibitors, most notably Osimertinib , revolutionized the treatment of EGFR-mutant NSCLC.[20][21][22] These drugs were specifically designed to be highly selective for both the initial activating EGFR mutations and the T790M resistance mutation, while sparing wild-type EGFR.[22]

• Mechanism of Action: Irreversibly bind to the C797 residue in the ATP-binding site of mutant EGFR, including T790M.[20]

• Key Advantage: High potency against T790M-positive tumors with significantly reduced toxicity compared to second-generation inhibitors due to their selectivity for mutant over wild-type EGFR.[15][22]

• Key Limitation: Acquired resistance to third-generation inhibitors can occur, often through the emergence of a C797S mutation.[20]

Fourth-Generation and Emerging EGFR TKIs: The Next Frontier

The challenge of resistance to third-generation TKIs has spurred the development of fourth-generation inhibitors.[23][24][25] These compounds are being designed to target the C797S mutation and other complex resistance mechanisms.[23][24][26][27]

• Mechanism of Action: Varied, including covalent inhibitors that can bind to the C797S mutant EGFR and allosteric inhibitors that bind to a different site on the kinase domain.[23][27]

• Current Status: Several fourth-generation inhibitors, such as BLU-945, are in early clinical development.[23][26]

Comparative Performance Data of EGFR Inhibitors

The following table summarizes the in vitro potency (IC50 values) of selected EGFR inhibitors against wild-type (WT) EGFR and various mutant forms. These values are indicative of the inhibitors' potency and selectivity.

Inhibitor	Generation	Target EGFR Mutations	IC50 (nM) vs. L858R	IC50 (nM) vs. L858R/T790M	IC50 (nM) vs. WT EGFR
Gefitinib	1st	Activating mutations (e.g., L858R, Exon 19 del)	~10-50	>1,000	~100-1,000
Erlotinib	1st	Activating mutations (e.g., L858R, Exon 19 del)	~5-20	>1,000	~100-1,000
Afatinib	2nd	Activating mutations, some resistance mutations	~0.5	~10	~10
Dacomitinib	2nd	Activating mutations, some resistance mutations	~6	~100	~6
Osimertinib	3rd	Activating mutations, T790M resistance mutation	~1	~10	~500

Note: IC50 values are approximate and can vary depending on the specific assay conditions. The data presented here is a compilation from various sources for comparative purposes.

Visualizing the EGFR Signaling Pathway and Inhibition

Understanding the EGFR signaling cascade is fundamental to appreciating the mechanism of action of these inhibitors.

Caption: The EGFR signaling pathway is initiated by ligand binding, leading to receptor dimerization and autophosphorylation, which activates downstream cascades like the RAS-RAF-MEK-ERK and PI3K-AKT pathways, promoting cell proliferation and survival. EGFR TKIs inhibit this process by blocking ATP binding.

Key Experimental Protocols for Evaluating EGFR Inhibitors

The following protocols provide a framework for the in vitro characterization of novel EGFR inhibitors.

Biochemical EGFR Kinase Assay (ADP-Glo™ Format)

This assay quantitatively measures the activity of a purified EGFR enzyme and the potency of an inhibitor.[28][29]

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.

Materials:

• Recombinant human EGFR enzyme (wild-type or mutant)

• Poly(Glu,Tyr) 4:1 peptide substrate

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• Test inhibitor (serially diluted)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

• Plate reader with luminescence detection capabilities

Procedure:

• Prepare Reagents: Thaw all reagents and prepare serial dilutions of the test inhibitor in DMSO, followed by a final dilution in kinase reaction buffer.

• Kinase Reaction:

  • Add 2.5 µL of 2X EGFR enzyme solution to each well of a 384-well plate.

  • Add 2.5 µL of the test inhibitor dilution (or vehicle control).

  • Initiate the reaction by adding 5 µL of a 2X substrate/ATP mix.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality Behind Experimental Choices:

• The use of a purified enzyme allows for the direct assessment of the inhibitor's effect on the target without the complexity of a cellular environment.

• The ADP-Glo™ format is highly sensitive and has a broad dynamic range, making it suitable for high-throughput screening.

Cell-Based Viability Assay (MTT Assay)

This assay determines the effect of an inhibitor on the proliferation and viability of cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.

Materials:

• EGFR-dependent cancer cell line (e.g., NCI-H1975 for T790M)

• Complete cell culture medium

• Test inhibitor (serially diluted)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well clear plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Inhibitor Treatment: Replace the medium with fresh medium containing serial dilutions of the test inhibitor (or vehicle control).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Causality Behind Experimental Choices:

• The 72-hour incubation period allows for multiple cell doublings, providing a robust window to observe the anti-proliferative effects of the inhibitor.

• The use of cell lines with specific EGFR mutations allows for the assessment of the inhibitor's activity in a relevant biological context.

Western Blotting for EGFR Signaling Pathway Analysis

This technique is used to assess the inhibitor's effect on the phosphorylation status of EGFR and its downstream signaling proteins.

Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate separated by size.

Materials:

• EGFR-dependent cancer cell line

• Test inhibitor

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-pEGFR, anti-EGFR, anti-pAKT, anti-AKT, anti-pERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with the inhibitor for a specified time (e.g., 2-4 hours), then lyse the cells on ice.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Causality Behind Experimental Choices:

• Probing for both the phosphorylated and total protein levels is crucial to distinguish between the inhibition of signaling and the degradation of the protein.

• Using a loading control (e.g., GAPDH) ensures that equal amounts of protein were loaded in each lane.

Illustrative Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of a novel EGFR inhibitor.

Caption: A standard preclinical workflow for evaluating a novel EGFR inhibitor involves a series of in vitro assays to determine potency and mechanism, followed by in vivo studies in animal models to assess efficacy and safety.

Conclusion

While the specific compound 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate remains uncharacterized as an EGFR inhibitor in the public domain, the indole scaffold it belongs to is a fertile ground for the discovery of novel kinase inhibitors. The landscape of EGFR inhibitors is a dynamic field, with each generation of drugs offering significant advancements in efficacy and selectivity. The continuous effort to develop new inhibitors that can overcome resistance mechanisms highlights the importance of a deep understanding of the underlying biology of EGFR signaling and the application of rigorous, well-validated experimental protocols. This guide provides a comprehensive overview of the current state of EGFR-targeted therapies and the experimental approaches necessary to contribute to this vital area of cancer research.

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• In Depth Overview of Tyrosine Kinase Inhibitor Treatment of EGFR + Lung Cancer. (n.d.). GRACE. Retrieved from [Link]

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• Three generations of epidermal growth factor receptor tyrosine kinase inhibitors developed to revolutionize the therapy of lung cancer. (2016). PubMed Central. Retrieved from [Link]

• Third generation EGFR TKIs: current data and future directions. (2018). PubMed Central. Retrieved from [Link]

• Fourth-generation epidermal growth factor receptor-tyrosine kinases inhibitors: hope and challenges. (2023). PubMed Central. Retrieved from [Link]

• Second Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors In Lung Cancers. (2013). PubMed Central. Retrieved from [Link]

• Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. (2022). ACS Omega. Retrieved from [Link]

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• Navigating First-Line Treatment Options for Patients With Epidermal Growth Factor Receptor–Positive Non–Small Cell Lung Cancer. (2023). ASCO Publications. Retrieved from [Link]

• EGFR Kinase Assay Kit. (n.d.). BPS Bioscience. Retrieved from [Link]

• Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors. (2023). MDPI. Retrieved from [Link]

• Second-generation EGFR and ErbB tyrosine kinase inhibitors as first-line treatment for patients with EGFR-mutated non-small-cell lung cancer. (2019). Dovepress. Retrieved from [Link]

• Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review. (2023). RSC Publishing. Retrieved from [Link]

• Simplified schematic diagram of the EGFR signaling pathway depicting... (n.d.). ResearchGate. Retrieved from [Link]

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• Activity Assay of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Triple-Negative Breast Cancer Cells Using Peptide-Conjugated Magnetic Beads. (2020). PubMed Central. Retrieved from [Link]

• Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. (2023). PubMed Central. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Indole Compounds

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[1] This guide provides an in-depth comparison of the biological activities of fluorinated and non-fluorinated indole compounds, a scaffold of significant interest in drug discovery due to its presence in numerous bioactive natural products and synthetic drugs.[2][3] We will explore the causal relationships behind the observed differences in their pharmacological profiles, supported by experimental data and detailed protocols.

The Impact of Fluorination on Key Pharmacological Parameters

The introduction of fluorine into an indole scaffold can profoundly influence its physicochemical and pharmacokinetic properties.[4] These alterations often translate into enhanced biological activity, improved metabolic stability, and better target engagement.

1.1. Metabolic Stability: Blocking Metabolic "Soft Spots"

A primary driver for fluorination in drug design is to enhance metabolic stability. The carbon-fluorine (C-F) bond is exceptionally strong (typically >109 kcal/mol), making it resistant to cleavage by metabolic enzymes.[5] This property is often exploited to block "metabolic soft spots" on a molecule, thereby reducing its clearance and prolonging its therapeutic effect.[5]

For instance, fluorination can prevent hydroxylation at susceptible positions on the indole ring, a common metabolic pathway. This enhanced stability can lead to improved oral bioavailability and a longer duration of action in vivo.[1] However, it is crucial to note that while the C-F bond is strong, defluorination can still occur under certain physiological conditions, potentially leading to the formation of toxic metabolites.[5] A thorough understanding of the metabolic fate of fluorinated compounds is therefore essential.[6]

1.2. Binding Affinity and Selectivity: A Tale of Electronics and Conformation

Fluorine's high electronegativity can significantly alter the electronic properties of the indole ring, influencing its interactions with biological targets.[1] This can lead to changes in binding affinity and selectivity. The introduction of fluorine can modulate hydrogen-bonding patterns and electrostatic interactions within the protein binding site.[1]

Furthermore, fluorine can influence the conformational preferences of the molecule, favoring a bioactive conformation that enhances target engagement.[1] In some cases, fluorination has been shown to selectively enhance binding to a desired target while reducing affinity for off-target proteins, thereby improving the drug's selectivity and safety profile.[7] For example, fluorination of a peptide was shown to enhance its affinity for one T-cell receptor while weakening its affinity for another.[7]

1.3. Lipophilicity and Membrane Permeability: A Balancing Act

The effect of fluorination on lipophilicity is context-dependent. While a single fluorine atom can increase lipophilicity, polyfluorinated motifs can sometimes decrease it.[1] This modulation of lipophilicity can have significant consequences for a compound's ability to cross cell membranes and reach its target.[4]

Careful consideration of the position and number of fluorine atoms is necessary to achieve the desired balance between membrane permeability and aqueous solubility. Increased lipophilicity can improve CNS penetration for drugs targeting the brain, but excessive lipophilicity can also lead to poor solubility and increased susceptibility to efflux pumps.[1]

Experimental Evaluation: Protocols for Comparative Analysis

To empirically compare the biological activity of fluorinated and non-fluorinated indole compounds, a series of well-defined in vitro and in vivo assays are employed.

2.1. In Vitro Metabolic Stability Assay

This assay assesses the susceptibility of a compound to metabolism by liver enzymes.

Protocol:

• Prepare Microsomes: Obtain liver microsomes (human or from other relevant species) and prepare a reaction mixture containing a NADPH-generating system.

• Incubation: Add the test compound (fluorinated and non-fluorinated analogues) to the reaction mixture at a defined concentration (e.g., 1 µM).

• Time Points: Incubate the reactions at 37°C and collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the percentage of remaining parent compound versus time and calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

2.2. Receptor Binding Assay

This assay measures the affinity of a compound for its target receptor.

Protocol:

• Target Preparation: Use isolated proteins, membrane preparations from cells, or whole cells expressing the target receptor.[8]

• Radioligand: Select a suitable radiolabeled ligand with known high affinity and selectivity for the target.

• Competition Binding: Incubate the target preparation with the radioligand and varying concentrations of the test compound (competitor).

• Separation: Separate the bound and free radioligand using a method such as filtration.

• Quantification: Measure the amount of bound radioactivity.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated from the IC50 using the Cheng-Prusoff equation.

2.3. Lipophilicity Determination (LogP/LogD)

This assay quantifies the lipophilicity of a compound, which influences its absorption, distribution, metabolism, and excretion (ADME) properties.

Protocol (Shake-Flask Method):

• Partitioning System: Prepare a biphasic system of n-octanol and a buffered aqueous solution (typically phosphate-buffered saline, pH 7.4 for LogD).

• Compound Addition: Dissolve a known amount of the test compound in one of the phases.

• Equilibration: Mix the two phases vigorously for a set period to allow the compound to partition between the two layers until equilibrium is reached.

• Phase Separation: Separate the two phases by centrifugation.

• Quantification: Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the partition coefficient (P or D) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The LogP or LogD is the logarithm of this value.

Data Summary and Interpretation

The following table provides a hypothetical comparison of a non-fluorinated indole (Compound A) and its fluorinated analogue (Compound B).

Property	Compound A (Non-fluorinated)	Compound B (Fluorinated)	Rationale for Difference
Metabolic Stability (t½ in HLM)	15 min	90 min	Fluorine at a metabolic "soft spot" blocks hydroxylation.[5]
Receptor Binding Affinity (Ki)	50 nM	10 nM	Altered electronics and conformation due to fluorine enhance target interaction.[1]
Lipophilicity (LogD at pH 7.4)	2.5	3.1	Fluorine substitution increases lipophilicity.[1]
Cell Permeability (Papp)	Moderate	High	Increased lipophilicity enhances passive diffusion across cell membranes.[4]

Interpretation: In this example, the fluorinated analogue (Compound B) exhibits significantly improved metabolic stability and receptor binding affinity compared to its non-fluorinated counterpart (Compound A). The increased lipophilicity of Compound B also contributes to its enhanced cell permeability. These improvements would likely translate to better in vivo efficacy and a more favorable pharmacokinetic profile.

Visualizing the Impact of Fluorination

The following diagrams illustrate key concepts discussed in this guide.

Caption: Metabolic fate of non-fluorinated vs. fluorinated indoles.

Caption: Experimental workflow for comparing biological activities.

Conclusion

The strategic incorporation of fluorine into indole-based compounds is a powerful tool for medicinal chemists to enhance their therapeutic potential. By judiciously modifying the indole scaffold with fluorine, it is often possible to improve metabolic stability, increase binding affinity and selectivity, and modulate physicochemical properties to achieve a more drug-like profile. The experimental protocols outlined in this guide provide a framework for the systematic evaluation and comparison of fluorinated and non-fluorinated indole analogues, enabling data-driven decisions in the drug discovery and development process.

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• Synthesis and Evaluation of Biological Activities for a Novel 1,2,3,4-Tetrahydroisoquinoline Conjugate with Dipeptide Derivatives: Insights from Molecular Docking and Molecular Dynamics Simul
• Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Tre
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A Comparative Guide to the Synthesis and Bioactivity of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

This guide provides a comprehensive analysis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, a novel indole derivative with potential applications in drug discovery. We will delve into a proposed synthetic route, its characterization, and a comparative evaluation of its potential biological activity against relevant alternatives. This document is intended for researchers, medicinal chemists, and pharmacologists engaged in the exploration of new therapeutic agents.

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antifungal, and antiviral properties.[1] The introduction of specific substituents onto the indole ring allows for the fine-tuning of a compound's physicochemical properties and biological targets. The presence of a chlorine atom at the 5-position and a fluorophenyl group at the 1-position of the indole nucleus in 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate suggests the potential for enhanced lipophilicity and metabolic stability, which are desirable characteristics for drug candidates. The acetate group at the 3-position can act as a pro-drug moiety, potentially improving bioavailability.

This guide will provide a detailed, albeit theoretical, pathway for the synthesis and validation of this target compound, drawing upon established methodologies for similar indole derivatives. We will also explore its potential cytotoxic and antifungal activities in comparison to known agents, providing a framework for its experimental evaluation.

Synthesis and Characterization

The synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate can be logically approached through a multi-step process, commencing with the formation of the core indole structure via the Fischer indole synthesis, followed by functionalization at the 3-position and subsequent acetylation.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Experimental Protocols

Step 1: Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indole (Compound C)

This step utilizes the Fischer indole synthesis, a robust method for constructing the indole core.[2]

• Materials: 4-Chlorophenylhydrazine hydrochloride (1.0 eq), 4-Fluorophenylacetaldehyde (1.05 eq), p-Toluenesulfonic acid monohydrate (catalytic amount), Ethanol.

• Procedure:

  • To a solution of 4-chlorophenylhydrazine hydrochloride in ethanol, add a catalytic amount of p-toluenesulfonic acid monohydrate.

  • Add 4-fluorophenylacetaldehyde dropwise to the mixture at room temperature.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-Chloro-1-(4-fluorophenyl)-1H-indole.

• Rationale: The acidic catalyst facilitates the formation of the phenylhydrazone intermediate, which then undergoes a[3][3]-sigmatropic rearrangement and subsequent cyclization to form the indole ring.[2]

Step 2: Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-ol (Compound D)

The introduction of a hydroxyl group at the C3 position is a key functionalization step.

• Materials: 5-Chloro-1-(4-fluorophenyl)-1H-indole (1.0 eq), N-Bromosuccinimide (NBS) (1.1 eq), Tetrahydrofuran (THF)/Water (10:1).

• Procedure:

  • Dissolve the indole from Step 1 in a mixture of THF and water.

  • Cool the solution to 0 °C and add NBS portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0 °C for 1-2 hours.

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer and purify the residue by column chromatography to yield the desired indol-3-ol.

• Rationale: NBS acts as an electrophilic bromine source, leading to the formation of a 3-bromoindoleninium ion intermediate. Subsequent nucleophilic attack by water affords the 3-hydroxyindolenine, which tautomerizes to the more stable indol-3-ol.

Step 3: Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate (Target Compound E)

The final step involves the acetylation of the hydroxyl group.

• Materials: 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-ol (1.0 eq), Acetic anhydride (1.5 eq), Pyridine (solvent and catalyst).

• Procedure:

  • Dissolve the indol-3-ol in pyridine at 0 °C.

  • Add acetic anhydride dropwise to the solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by recrystallization or column chromatography.

• Rationale: Pyridine acts as a nucleophilic catalyst, activating the acetic anhydride, and also serves as a base to neutralize the acetic acid byproduct.[4]

Characterization Data (Predicted)

Analysis	Predicted Results for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate
¹H NMR	δ (ppm): 8.0-7.2 (m, 7H, Ar-H), 2.3 (s, 3H, -COCH₃)
¹³C NMR	δ (ppm): 169.0 (C=O), 140-110 (Ar-C), 21.0 (-CH₃)
Mass Spec (ESI-MS)	m/z: [M+H]⁺ calculated for C₁₆H₁₁ClFNO₂
Purity (HPLC)	>95%

Comparative Biological Evaluation

While experimental data for the target compound is not yet available, we can propose a framework for its biological evaluation based on the known activities of structurally related indole derivatives. The presence of the 5-chloroindole moiety suggests potential cytotoxic and antifungal activities.[5][6]

Comparative Compounds

Compound	Rationale for Comparison	Reported Activity
Indomethacin	A well-known anti-inflammatory drug with an indole core.	Anti-inflammatory
5-Fluorouracil	A standard anticancer drug.	Cytotoxic
Hymexazole	A commercial agricultural fungicide.[6]	Antifungal
Structurally Similar 5-Chloroindole derivative	To assess the impact of the 1-(4-fluorophenyl) and 3-acetate groups.	Varies, often cytotoxic or antimicrobial[5][7]

Proposed Experimental Protocols for Biological Activity Screening

1. In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the compound's ability to inhibit cell proliferation, a hallmark of anticancer activity.[7][8]

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer) and a normal cell line (e.g., HEK293) to assess selectivity.

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the target compound and comparative agents for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the half-maximal inhibitory concentration (IC₅₀) values.

• Rationale: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is proportional to the number of viable cells. A decrease in metabolic activity indicates cytotoxicity.[9]

2. In Vitro Antifungal Activity Assay (Broth Microdilution Method)

This method determines the minimum inhibitory concentration (MIC) of the compound against pathogenic fungi.[6][10]

• Fungal Strains: A panel of clinically or agriculturally relevant fungi (e.g., Candida albicans, Aspergillus niger, Fusarium oxysporum).

• Procedure:

  • Prepare serial dilutions of the target compound and comparative fungicides in a suitable broth medium in 96-well plates.

  • Inoculate each well with a standardized fungal suspension.

  • Incubate the plates at an appropriate temperature for 24-48 hours.

  • Determine the MIC, which is the lowest concentration of the compound that visibly inhibits fungal growth.

• Rationale: The broth microdilution method is a standardized and widely accepted technique for assessing the antifungal susceptibility of compounds.

Expected Performance and Cross-Validation

Based on the structure-activity relationships of similar indole derivatives, it is hypothesized that 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate will exhibit moderate to potent cytotoxic and antifungal activities. The 5-chloro and 1-(4-fluorophenyl) substituents are expected to enhance its potency compared to unsubstituted indole-3-yl acetate.

Cross-validation of these hypothetical results is paramount. Should initial screenings prove promising, it is imperative to:

• Confirm the Structure and Purity: Rigorous analytical characterization (NMR, MS, HPLC) of a newly synthesized batch is essential to ensure the observed activity is attributable to the target compound.

• Reproducibility: The biological assays should be repeated independently to confirm the initial findings.

• Mechanism of Action Studies: Further experiments, such as cell cycle analysis or enzyme inhibition assays, would be necessary to elucidate the compound's mode of action.

Data Summary and Comparison

The following table summarizes the predicted and known data for a comparative analysis.

Compound	Synthesis Yield (Predicted/Known)	Purity (Predicted/Known)	IC₅₀ (MCF-7, Predicted/Known)	MIC (C. albicans, Predicted/Known)
5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate	~40-50% (overall)	>95%	5-20 µM	10-50 µg/mL
Indomethacin	N/A	>98% (Commercial)	>100 µM	N/A
5-Fluorouracil	N/A	>99% (Commercial)	~5 µM	N/A
Hymexazole	N/A	>97% (Commercial)	N/A	~25 µg/mL[6]
5-Chloroindole	High	>98%	Variable (µM range)[5]	Variable

Conclusion and Future Directions

This guide outlines a scientifically grounded, albeit prospective, approach to the synthesis and evaluation of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate. The proposed synthetic route leverages well-established chemical transformations, and the suggested biological assays provide a clear path for assessing its potential as a therapeutic agent.

The true value of this compound will only be revealed through rigorous experimental validation of the protocols and hypotheses presented herein. Future research should focus on the actual synthesis and characterization of the target molecule, followed by comprehensive in vitro and, if warranted, in vivo studies to fully elucidate its pharmacological profile. The comparative framework provided in this guide will serve as a valuable tool for interpreting the experimental outcomes and positioning this novel indole derivative within the broader landscape of drug discovery.

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• PubChem. 5-Chloro-1-(4-fluorophenyl)-3-(piperidin-4-yl)-1H-indole. [Link]

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• Ali, M. A., et al. (2019). Fungicidal activity of indole derivatives against some plant pathogenic fungi. Journal of Phytopathology, 167(11-12), 663-671. [Link]

• Atlantis Press. 3-(2-chloro-5-fluoropyrimidin-4-yl)-1-methyl-1H-indole. [Link]

• Chen, J., et al. (2018). Radiosynthesis of 5-[18F]Fluoro-1,2,3-triazoles through Aqueous Iodine–[18F]Fluorine Exchange Reaction. Molecules, 23(11), 2993. [Link]

• Wang, L., et al. (2020). Boron Trifluoride Etherate Promoted Regioselective 3-Acylation of Indoles with Anhydrides. Molecules, 25(1), 123. [Link]

• Karimi, F., et al. (2022). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Pharmaceutical Sciences, 28(2), 241-250. [Link]

• El-Sayed, M. A., et al. (2021). Antifungal activities of some indole derivatives. Journal of Agricultural and Food Chemistry, 69(1), 177-185. [Link]

• Kamlet, M. J., et al. (1983). An improved synthesis of 1-acetyl-1H-indol-3-yl acetates. Journal of Heterocyclic Chemistry, 20(4), 1085-1087. [Link]

• Organic Syntheses. Benzene, 1,1'-(3-methyl-1-cyclopropene-1,2-diyl)-. [Link]

• Sukweenpol, S., et al. (2021). Indole-3-acetic acid: A widespread physiological code in interactions of fungi with other organisms. Critical Reviews in Biotechnology, 41(8), 1153-1170. [Link]

• Kieć-Kononowicz, K., et al. (2007). Convenient way of synthesis and crystal structure of 1-[(5-chloro-1H-indol-2-yl)carbonyl]-4-methylpiperazine, a histamine H4 receptor antagonist. Journal of Molecular Structure, 834-836, 206-212. [Link]

• Gobinath, P., et al. (2021). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. Frontiers in Chemistry, 9, 706591. [Link]

• van Meerloo, J., et al. (2011). The MTT assay for cellular viability and cytotoxicity. Methods in Molecular Biology, 716, 1-13. [Link]

• Graf, F., et al. (2021). Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. Journal of Fungi, 7(10), 801. [Link]

• Zhang, Y., et al. (2024). Antifungal Activity of Novel Indole Derivatives Containing 1,3,4-Thiadiazole. Journal of Agricultural and Food Chemistry, 72(19), 8345-8356. [Link]

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A Comparative Guide to the Reproducible Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

For researchers, medicinal chemists, and professionals in drug development, the consistent and reproducible synthesis of novel chemical entities is paramount. This guide provides an in-depth technical comparison of synthetic strategies for obtaining 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, a substituted indole derivative with potential applications in medicinal chemistry. We will dissect various methodologies for the construction of the core indole scaffold and the subsequent C3-acetylation, offering field-proven insights and supporting experimental data to ensure scientific integrity and reproducibility.

Introduction: The Significance of Substituted Indoles

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents.[1] The specific substitution pattern of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate, featuring a halogenated phenyl group at the N1 position, a chloro-substituent on the benzene ring of the indole, and an acetate group at the C3 position, suggests its potential as a modulator of various biological targets. The reproducibility of its synthesis is therefore a critical factor for its further investigation and development.

This guide will explore and compare established synthetic routes, focusing on the practical aspects of each method, including reaction conditions, yields, potential side reactions, and purification strategies.

Part 1: Synthesis of the Precursor: 5-Chloro-1-(4-fluorophenyl)-1H-indole

The initial and crucial step is the construction of the N-arylated indole core. We will compare three prominent methods for this transformation: the classical Fischer Indole Synthesis, the modern Buchwald-Hartwig Amination, and the copper-catalyzed Ullmann Condensation.

Method 1: Fischer Indole Synthesis

The Fischer indole synthesis is a venerable and widely used method for constructing the indole ring from an arylhydrazine and a carbonyl compound.[2][3][4][5][6] The reaction proceeds via an acid-catalyzed intramolecular cyclization of a phenylhydrazone intermediate.

Caption: Fischer Indole Synthesis for the indole precursor.

The key to a reproducible Fischer indole synthesis lies in the careful control of the reaction conditions, particularly the choice of acid catalyst and temperature.[2] Polyphosphoric acid (PPA) and zinc chloride (ZnCl₂) are commonly employed catalysts.[4]

Advantages:

• Cost-effective starting materials.

• A well-established and widely documented reaction.

Disadvantages:

• Often requires harsh conditions (high temperatures and strong acids), which can lead to side reactions and decomposition of sensitive substrates.

• The regioselectivity can be an issue with unsymmetrical ketones.

• The synthesis of the required substituted phenylhydrazine can add extra steps.

Method 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[7][8][9][10] This method offers a more modern and often milder alternative to the Fischer indole synthesis for the N-arylation of indoles.

Caption: Buchwald-Hartwig amination for N-arylindole synthesis.

The success of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst, ligand, and base.[8] For the N-arylation of indoles, bulky, electron-rich phosphine ligands are often employed to promote the reductive elimination step and prevent C-arylation side products.

Advantages:

• Generally proceeds under milder conditions than the Fischer indole synthesis.

• High functional group tolerance.

• Good to excellent yields are often achievable.

Disadvantages:

• The cost of palladium catalysts and specialized phosphine ligands can be high.

• Requires careful exclusion of air and moisture for optimal results.

Method 3: Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed method for the formation of carbon-nitrogen bonds, representing an older but still relevant alternative to palladium-catalyzed methods.[11]

Caption: Ullmann condensation for N-arylindole synthesis.

The traditional Ullmann reaction often requires high temperatures and stoichiometric amounts of copper.[11] However, modern protocols often employ catalytic amounts of copper salts in the presence of a ligand, such as a diamine, to facilitate the reaction under milder conditions.

Advantages:

• Copper catalysts are significantly cheaper than palladium catalysts.

• Can be a robust method for certain substrates.

Disadvantages:

• Often requires higher reaction temperatures than Buchwald-Hartwig amination.

• Reaction times can be long.

• The removal of copper residues from the final product can be challenging.

Comparison of Methods for Precursor Synthesis

Feature	Fischer Indole Synthesis	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Strong acid (PPA, ZnCl₂)	Palladium complex (e.g., Pd₂(dba)₃)	Copper salt (e.g., CuI)
Ligand	None	Bulky phosphine (e.g., XantPhos)	Diamine or other N-donor
Temperature	High (often >100 °C)	Moderate to high (60-120 °C)	High (often >120 °C)
Yields	Variable	Good to excellent	Moderate to good
Substrate Scope	Broad but sensitive to sterics	Very broad	Good, but can be substrate-dependent
Cost	Low	High	Low to moderate
Reproducibility	Moderate	High	Moderate

Part 2: C3-Acetylation of 5-Chloro-1-(4-fluorophenyl)-1H-indole

Once the N-arylated indole precursor is obtained, the next step is the introduction of the acetyl group at the C3 position. The C3 position of the indole ring is the most nucleophilic and readily undergoes electrophilic substitution.[12]

Method 1: Direct Acetylation with Acetic Anhydride

This is the most straightforward method for C3-acetylation, typically employing acetic anhydride as the acetyl source and often in the presence of a catalyst.

Caption: Direct C3-acetylation of the indole precursor.

The choice of catalyst and solvent can significantly impact the reaction rate and yield. Pyridine can serve as both a catalyst and a solvent.[13] For less reactive substrates, a more potent catalyst like 4-dimethylaminopyridine (DMAP) or a Lewis acid may be required.

Advantages:

• Direct and atom-economical.

• Readily available and inexpensive reagents.

• Generally high-yielding.

Disadvantages:

• Over-acetylation (at the nitrogen) can be a side reaction, although this is less likely with N-substituted indoles.

• The use of pyridine as a solvent can complicate work-up.

Method 2: Vilsmeier-Haack Formylation followed by Oxidation/Acetylation

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic and heteroaromatic compounds.[14][15][16][17] While not a direct acetylation, it provides an alternative route to a C3-carbonyl functionalized indole, which can then be converted to the desired acetate.

Caption: Vilsmeier-Haack route to the target molecule.

The Vilsmeier-Haack reaction itself is generally reproducible. The subsequent oxidation of the aldehyde to a carboxylic acid and then conversion to the acetate would require additional, well-established steps.

Advantages:

• Provides access to the 3-formylindole intermediate, which is a versatile synthetic handle for other derivatizations.

Disadvantages:

• A multi-step process, which is less efficient than direct acetylation.

• The Vilsmeier reagent is moisture-sensitive.

Comparison of C3-Acetylation Methods

Feature	Direct Acetylation	Vilsmeier-Haack Route
Reagents	Acetic anhydride, catalyst	POCl₃, DMF, then oxidant & acetylating agent
Number of Steps	One	Multiple
Directness	High	Low
Overall Yield	Potentially higher	Potentially lower due to multiple steps
Versatility	Limited to acetylation	Provides a versatile 3-formyl intermediate
Reproducibility	High	Moderate to High (dependent on subsequent steps)

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indole via Buchwald-Hartwig Amination

Materials:

• 5-Chloroindole

• 4-Fluoroiodobenzene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• Anhydrous toluene

• Argon or Nitrogen gas

Procedure:

• To an oven-dried Schlenk flask, add 5-chloroindole (1.0 equiv), 4-fluoroiodobenzene (1.2 equiv), cesium carbonate (2.0 equiv), Pd₂(dba)₃ (0.02 equiv), and Xantphos (0.04 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 5-Chloro-1-(4-fluorophenyl)-1H-indole.

Protocol 2: C3-Acetylation of 5-Chloro-1-(4-fluorophenyl)-1H-indole

Materials:

• 5-Chloro-1-(4-fluorophenyl)-1H-indole

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-Chloro-1-(4-fluorophenyl)-1H-indole (1.0 equiv) in a mixture of pyridine and DCM at 0 °C.[13]

• Slowly add acetic anhydride (1.5 equiv) to the solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or recrystallization to yield 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.[18]

Conclusion

The synthesis of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate can be reliably achieved through a two-step sequence. For the construction of the N-arylindole precursor, the Buchwald-Hartwig amination offers a modern, reproducible, and high-yielding approach, albeit at a higher cost compared to the classical Fischer indole and Ullmann reactions. For the subsequent C3-acetylation, direct treatment with acetic anhydride in the presence of a base like pyridine is the most efficient and reproducible method. By carefully selecting and optimizing the reaction conditions based on the comparative data provided, researchers can confidently and consistently synthesize this target molecule for further investigation in drug discovery and development programs.

References

• Triflic Acid Mediated C3‐Regioselective Hydroarylation of N−H Indoles. (2022). In PMC. Retrieved from [Link]

• A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. (n.d.). In PMC. Retrieved from [Link]

• METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION A Dissertation Presented by DEREK VAN ALLEN Submitted to the Grad. (n.d.). Retrieved from [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow Saeed K. Kashani, Jacob E. Jessiman, Ste. (n.d.). In ChemRxiv. Retrieved from [Link]

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• Vilsmeier–Haack reaction of indole. (2025). In YouTube. Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). In ResearchGate. Retrieved from [Link]

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• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. (n.d.). In ResearchGate. Retrieved from [Link]

• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. (n.d.). In PMC. Retrieved from [Link]

• Hydrogen borrowing enabled Cp*Ir(III)-catalyzed C3 alkylation of indoles and oxindoles. (2026). Retrieved from [Link]

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• An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne. (n.d.). In Organic Syntheses Procedure. Retrieved from [Link]

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A Comparative Guide to the Kinase Inhibition Profiles of Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Indole Scaffold in Kinase Inhibition

Protein kinases, as key regulators of cellular signaling pathways, have emerged as one of the most critical classes of drug targets, particularly in oncology.[1] The dysregulation of kinase activity is a hallmark of numerous diseases, making the development of potent and selective kinase inhibitors a paramount goal in modern drug discovery. Within the vast chemical space of potential inhibitors, the indole nucleus stands out as a "privileged scaffold."[2][3] Its inherent structural features, including a planar aromatic system and a hydrogen bond donor, allow it to favorably interact with the ATP-binding pocket of a wide range of kinases.[3]

From the multi-targeted efficacy of Sunitinib in renal cell carcinoma to the specific activity of other derivatives against kinases like VEGFR, Aurora kinases, and Cyclin-Dependent Kinases (CDKs), the versatility of the indole core is well-established.[2][4] This guide will explore the structure-activity relationships (SAR) that govern the kinase inhibition profiles of different indole derivatives, providing a framework for understanding and predicting their biological activity.

Understanding the Landscape: A Comparative Look at Kinase Inhibition

The efficacy of a kinase inhibitor is not solely defined by its potency against a single target but also by its selectivity across the kinome. Off-target effects can lead to unforeseen toxicities, while a well-defined polypharmacology can sometimes offer therapeutic advantages.[4] This section presents a comparative overview of the inhibitory activities of selected indole derivatives against key kinase targets implicated in cancer progression.

Structural Diversity of Indole-Based Kinase Inhibitors

The remarkable versatility of the indole scaffold lies in the numerous positions available for substitution, allowing for the fine-tuning of its pharmacological properties. Different substituents on the indole ring can profoundly influence a compound's interaction with the kinase active site, affecting both potency and selectivity.

Caption: Key structural features of the indole scaffold and the impact of common substitutions.

Comparative Kinase Inhibition Profiles

The following tables summarize the half-maximal inhibitory concentration (IC50) values of various indole derivatives against key kinases. It is important to note that these values are compiled from different studies and direct comparison should be made with caution due to potential variations in assay conditions.

Table 1: Inhibition of Vascular Endothelial Growth Factor Receptor (VEGFR) by Indole Derivatives

Indole Derivative	VEGFR-2 IC50 (nM)	Reference Compound	VEGFR-2 IC50 (nM)	Citation
Compound 67a	78	Sunitinib	139	[4]
Compound 130d	26.38	Sunitinib	83.20	[4]
Compound 7	25	Sorafenib	35	[5]
Indole-based Tyrphostin 2a	Preferential VEGFR-2 activity	Gefitinib/Sorafenib	-	[6]
Indole-based Tyrphostin 2b	Preferential VEGFR-2 activity	Gefitinib/Sorafenib	-	[6]
Morpholino-indole VIII	1200	-	-
Anilino-indole VII	45	-	-
Compound 4a	High EGFR, also VEGFR-2 activity	-	-	[7]
Compound 6c	High VEGFR-2, also EGFR activity	-	-	[7]

Table 2: Inhibition of Aurora Kinases by Indole Derivatives

Indole Derivative	Aurora A IC50 (nM)	Aurora B IC50 (nM)	Aurora C IC50 (nM)	Citation
Benzo[e]pyridoindole C1	61	31	124
AMG 900	5	4	1
Imidazo[4,5-b]pyridine 28b	75	4120	-
Imidazo[4,5-b]pyridine 28c	67	12710	-

Table 3: Inhibition of Cyclin-Dependent Kinases (CDKs) by Indole Derivatives

Indole Derivative	CDK2 IC50 (nM)	Other CDKs	Citation
Oxindole-based Compound	Low nanomolar activity	~10-fold greater potency for CDK2 vs CDK1	[8]
Spirooxindole-pyrazole 44	34.7	EGFR IC50 = 96.6 nM	[2]
Oxindole-based FLT3/CDK2 inhibitor	2470 (CDK2)	FLT3 IC50 = 270 nM, CDK4 IC50 = 850 nM, CDK6 IC50 = 1960 nM

Experimental Protocols: A Practical Guide to Assessing Kinase Inhibition

To ensure the scientific integrity and reproducibility of findings, this section provides detailed, step-by-step methodologies for key experiments used to determine the kinase inhibition profiles of indole derivatives.

In Vitro Kinase Inhibition Assay: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Caption: Workflow for the ADP-Glo™ in vitro kinase inhibition assay.

Detailed Protocol:

• Reaction Setup:

  • Prepare a reaction mixture containing the kinase of interest, its specific substrate, and ATP in a suitable kinase buffer.

  • In a 384-well plate, add 5 µL of the kinase reaction mixture to each well.

  • Add serial dilutions of the indole derivative or control compounds to the wells. Include a no-inhibitor control.

• Kinase Reaction:

  • Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.

• Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any unconsumed ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and provides the necessary components (luciferase/luciferin) for a luminescent signal.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • The amount of light generated is proportional to the amount of ADP produced and inversely correlated with the activity of the kinase.

  • Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.

Cell-Based Kinase Inhibition Assay: Western Blot Analysis

Western blotting is a powerful technique to assess the inhibition of a specific kinase within a cellular context by measuring the phosphorylation status of the kinase itself or its downstream substrates.[9][10]

Caption: Workflow for cell-based kinase inhibition analysis using Western Blot.

Detailed Protocol:

• Cell Culture and Treatment:

  • Seed an appropriate cancer cell line (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the indole derivative for a specified time (e.g., 24 hours). Include a vehicle-treated control.

• Cell Lysis:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).[11]

  • Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitor cocktails to each well.[10][12]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.[13]

  • Incubate on ice for 20-30 minutes with periodic vortexing.

  • Clarify the lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer and boil the samples at 95°C for 5 minutes.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[9]

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target kinase or its substrate overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total (phosphorylated and unphosphorylated) form of the kinase or a housekeeping protein like β-actin.[14][15]

• Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software.

  • The level of inhibition is determined by the decrease in the phosphorylated protein signal in treated cells compared to the untreated control, normalized to the total protein or housekeeping protein levels.

Conclusion and Future Directions

The indole scaffold continues to be a fertile ground for the discovery of novel kinase inhibitors. The comparative analysis presented in this guide highlights the diverse kinase inhibition profiles that can be achieved through strategic modifications of the indole core. The provided experimental protocols offer a robust framework for researchers to evaluate the potency and selectivity of their own indole derivatives.

Future research in this area will likely focus on the development of more selective inhibitors to minimize off-target effects, as well as the design of dual- or multi-targeted inhibitors that can simultaneously modulate multiple signaling pathways implicated in disease. The integration of computational modeling with traditional medicinal chemistry and biological screening will undoubtedly accelerate the discovery of the next generation of indole-based kinase inhibitors with improved therapeutic profiles.

References

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• IC50 values of the six promising 3‐(3‐oxoaryl) indole derivatives,... (n.d.). ResearchGate. Available at: [Link]

• Discovery of 9H-pyrimido[4,5-b]indole derivatives as dual RET/TRKA inhibitors. (2018). Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• The Assessment of Anticancer and VEGFR-2 Inhibitory Activities of a New 1H-Indole Derivative: In Silico and In Vitro Approaches. (2022). Molecules. Available at: [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (2008). Nature Chemical Biology. Available at: [Link]

• Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. (2024). Scientific Reports. Available at: [Link]

• Selectivity index (SI) and IC50 (μg/mL) values of the potent compounds... (n.d.). ResearchGate. Available at: [Link]

• IC 50 (μM) of the most active synthetic compounds for VEGFR2 inhibition. (n.d.). ResearchGate. Available at: [Link]

• Oxindole-Based Inhibitors of Cyclin-Dependent Kinase 2 (CDK2): Design, Synthesis, Enzymatic Activities, and X-ray Crystallographic Analysis. (2002). Journal of Medicinal Chemistry. Available at: [Link]

• Synthesis and Anticancer Evaluation of New Indole-Based Tyrphostin Derivatives and Their (p-Cymene)dichloridoruthenium(II) Complexes. (2023). Molecules. Available at: [Link]

• Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. (2014). Methods in Molecular Biology. Available at: [Link]

• Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology. Available at: [Link]

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• (A) Western blot analysis of GSK3β, p-GSK3β (Ser9), Akt, p-Akt... (n.d.). ResearchGate. Available at: [Link]

• Cell lysis and immunoblotting for protein and phospho-protein quantification. (2023). protocols.io. Available at: [Link]

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A Senior Application Scientist's Guide to Validating Antiproliferative Effects in Diverse Cancer Cell Lines

In the landscape of oncology drug discovery, the robust validation of a compound's antiproliferative potential is a critical early milestone. This guide provides an in-depth comparison of standard methodologies for assessing these effects across a spectrum of cancer cell lines. We will delve into the mechanistic underpinnings of these assays, offer field-proven insights into experimental design, and provide detailed protocols to ensure data integrity and reproducibility.

The Foundational Choice: Selecting the Right Cellular Model

The selection of appropriate cancer cell lines is paramount and should be guided by the therapeutic goals of the drug discovery program. Large-scale screening across a diverse panel of cell lines can reveal sensitivities and resistance patterns, offering early insights into potential clinical applications.[1][2] However, for more targeted investigations, cell lines should be chosen based on the specific genomic alterations of the tumor subtype under investigation.[3] It's crucial to recognize that no single cell line can fully represent the heterogeneity of a tumor type.[3] For instance, commonly used ovarian cancer cell lines like SK-OV-3 and OVCAR-3 may not accurately model high-grade serous ovarian carcinoma, the most prevalent form of the disease.[3]

Core Methodologies for Assessing Antiproliferative Effects

The quantification of a compound's impact on cancer cell proliferation is typically achieved through assays that measure cell viability or metabolic activity. This guide will compare three widely adopted methods: the MTT, SRB, and CellTiter-Glo® assays. Each possesses distinct advantages and limitations that researchers must consider in the context of their specific experimental needs.

The Workflow: A Unified Approach to Antiproliferative Screening

A systematic workflow is essential for generating reliable and comparable data. The following diagram illustrates a generalized process for evaluating the antiproliferative effects of a test compound.

Caption: General workflow for assessing antiproliferative effects.

A Comparative Analysis of Key Antiproliferative Assays

Assay	Principle	Advantages	Disadvantages	Endpoint
MTT	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[4]	Inexpensive, widely used.[5]	Requires a solubilization step, potential for interference from colored compounds.[5]	Colorimetric (Absorbance)
SRB	Staining of total cellular protein with sulforhodamine B dye.[6]	Inexpensive, less susceptible to metabolic interference, suitable for high-throughput screening.[6]	Requires cell fixation, which can be a source of variability.[6]	Colorimetric (Absorbance)
CellTiter-Glo®	Quantitation of ATP, an indicator of metabolically active cells, using a luciferase-based reaction.[7][8]	Highly sensitive, fast "add-mix-measure" protocol, suitable for high-throughput screening.[5][7]	Higher reagent cost compared to MTT and SRB.[9]	Luminescent

Detailed Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following detailed protocols are provided. These protocols are based on established methodologies and include critical steps and considerations for each assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[4] This reduction is primarily carried out by mitochondrial dehydrogenases, and the amount of formazan produced is proportional to the number of viable cells.[4]

Protocol:

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density (typically 5,000-20,000 cells/well) and allow them to adhere overnight.[10]

• Compound Treatment: Treat the cells with a serial dilution of the test compound and appropriate controls (e.g., vehicle control, positive control).

• Incubation: Incubate the plate for the desired exposure period (e.g., 72 hours).[11]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.45-0.5 mg/mL and incubate for 1-4 hours at 37°C.[5]

• Solubilization: Add a solubilization solution (e.g., DMSO, acidified isopropanol) to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[12]

SRB (Sulforhodamine B) Assay

The SRB assay is a cell staining method that relies on the ability of the SRB dye to bind to protein components of cells.[13] The amount of bound dye is directly proportional to the total protein mass and, therefore, the number of cells.[6]

Protocol:

• Cell Plating and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the incubation period, gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.[14]

• Washing: Wash the plates multiple times with 1% (v/v) acetic acid to remove excess TCA and unbound dye.[14]

• SRB Staining: Add SRB solution (0.4% w/v in 1% acetic acid) to each well and incubate for 30 minutes at room temperature.[14]

• Washing: Wash the plates with 1% (v/v) acetic acid to remove unbound SRB dye.[14]

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.[14]

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.[14]

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a homogeneous method that quantifies the amount of ATP present, which is a key indicator of metabolically active cells.[7] The assay utilizes a thermostable luciferase that generates a luminescent signal proportional to the amount of ATP.[7]

Protocol:

• Cell Plating and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Reagent Equilibration: Equilibrate the CellTiter-Glo® reagent to room temperature before use.[15]

• Reagent Addition: Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.[15]

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[15][16]

• Luminescence Measurement: Measure the luminescence using a luminometer.[15]

Establishing Trustworthy Data: The Role of Controls

The inclusion of appropriate controls is non-negotiable for a self-validating system.

• Vehicle Control: This is a crucial negative control that consists of cells treated with the same solvent used to dissolve the test compound. It establishes the baseline for 100% cell viability.

• Positive Controls: Utilizing well-characterized cytotoxic agents as positive controls is essential for validating assay performance.[17] The choice of positive control should be tailored to the cancer cell lines being used and their known sensitivities. For example:

  • Doxorubicin: This is a widely used chemotherapeutic agent that intercalates into DNA and inhibits topoisomerase II, leading to DNA damage and apoptosis.[18][19][20][21]

  • Paclitaxel (Taxol): This agent disrupts microtubule dynamics by stabilizing them, leading to mitotic arrest and apoptosis.[22][23][24][25][26]

  • Triton X-100: This non-ionic surfactant can be used as a positive control for cytotoxicity as it permeabilizes cell membranes, leading to cell death.[27]

Mechanistic Insights: Connecting Antiproliferative Effects to Cellular Pathways

Understanding the mechanism of action of a potential therapeutic is a key objective. The following diagram illustrates the distinct pathways targeted by Doxorubicin and Paclitaxel.

Caption: Mechanisms of action for Doxorubicin and Paclitaxel.

Conclusion

The validation of antiproliferative effects is a multifaceted process that requires careful consideration of cell line selection, assay methodology, and experimental controls. By employing the principles and protocols outlined in this guide, researchers can generate robust and reliable data that will confidently guide their drug discovery efforts. The comparative analysis of MTT, SRB, and CellTiter-Glo® assays provides a framework for selecting the most appropriate method based on specific experimental needs and resources. Ultimately, a thorough and well-controlled approach to assessing antiproliferative activity is fundamental to the successful development of novel cancer therapeutics.

References

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. National Library of Medicine. Retrieved from [Link]

• Mori, F., et al. (2022). The Tumor Cell Proliferation Inhibitory Activity of the Human Herpes Virus Type 6 U94 Protein Relies on a Stable Tridimensional Conformation. Microorganisms, 10(2), 255. Retrieved from [Link]

• Ramos-Enríquez, J. R., et al. (2023). Cytostatic and Pro-Apoptotic Effects of Justicia spicigera Schltdl. on LNCaP Prostate Cancer Cells: Role of G0/G1 Cell Cycle Arrest and Phytochemical Characterization. Preprints.org. Retrieved from [Link]

• Russian Journal of Oncology. (2025). Russian Journal of Oncology. Retrieved from [Link]

• Wang, Y., et al. (2023). Dual PARP/NAMPT Inhibitors for BRCA Wild-Type Triple-Negative Breast Cancer: Disrupting Homologous Recombination Repair and Activating Antitumor Immunity. Journal of Medicinal Chemistry, 66(15), 10481–10503. Retrieved from [Link]

• ResearchGate. (2013). Can anyone suggest a positive control for MTT & neutral-red assay with using HEPG2 cell line? Retrieved from [Link]

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• Al-Akhras, M. H., et al. (2018). Synthesis and antiproliferative activities of doxorubicin thiol conjugates and doxorubicin-SS-cyclic peptide. PLoS One, 13(10), e0205246. Retrieved from [Link]

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• Wohlschlegel, J., et al. (2016). A Simple and Sensitive High-Content Assay for the Characterization of Antiproliferative Therapeutic Antibodies. Journal of Biomolecular Screening, 21(10), 1069–1077. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

Hazard Identification and Risk Assessment

5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is a halogenated organic compound. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its structural components—a chlorinated indole core, a fluorophenyl group, and an acetate ester—classify it as a hazardous substance. Similar halogenated aromatic compounds are known to be irritants and environmentally persistent.

Anticipated Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2][3]

• Eye Irritation: Likely to cause serious eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2][3]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and may be harmful to aquatic life.

The primary principle guiding the disposal of this compound is its classification as halogenated organic waste . This dictates the necessity for segregation from non-halogenated waste streams to ensure proper treatment and to prevent the formation of dioxins and other hazardous byproducts during incineration.

Pre-Disposal Safety Protocol: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, all personnel must be equipped with the appropriate PPE. The causality is clear: preventing exposure is the first line of defense against chemical hazards.

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes or airborne particles.[4][5]
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory	Use in a chemical fume hood.[6]	To prevent inhalation of any dust or vapors, especially when handling the solid compound or preparing solutions.

Step-by-Step Disposal Workflow

The proper disposal of 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is a multi-step process that ensures safety and compliance from the point of generation to final removal by waste management professionals.

Step 1: Waste Characterization and Segregation

This compound must be disposed of as halogenated organic chemical waste . The key to compliant and cost-effective disposal is rigorous segregation.

• Action: Designate a specific waste container solely for halogenated organic compounds.

• Causality: Mixing halogenated and non-halogenated waste streams complicates the disposal process and significantly increases costs, as the entire mixture must be treated as the more hazardous halogenated category.[7][8] Many disposal facilities use fuel blending for non-halogenated solvents, a process for which halogenated compounds are unsuitable.[7]

Step 2: Container Selection and Labeling

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Action: Select a chemically compatible container, preferably high-density polyethylene (HDPE) or glass, with a secure, screw-top cap.[9][10] The container must be in good condition, with no cracks or deterioration.[9]

• Labeling: Immediately upon adding the first quantity of waste, label the container clearly. The label must include:

  • The words "Hazardous Waste".[7]

  • The full chemical name: "Waste 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate".

  • The specific solvent if it is in solution (e.g., "in Dichloromethane").

  • An approximate concentration or quantity.

  • The date of initial accumulation.

  • The relevant hazard pictograms (e.g., irritant, environmental hazard).

Step 3: Accumulation and Storage

Waste must be stored in a designated and controlled area pending pickup.

• Action: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) .[9][11] This area should be near the point of generation and under the control of laboratory personnel.[10]

• Best Practices:

  • Keep the container closed at all times except when adding waste.[7][8] This prevents the release of vapors and protects against spills.

  • Store in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.[10]

  • Do not overfill the container; leave at least 10% headspace (about one inch) to allow for expansion of contents.[9]

Step 4: Arranging for Disposal

Hazardous waste must be handled by trained professionals.

• Action: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to schedule a pickup.[12]

• Regulatory Note: Laboratories are regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][13] Your EHS department will ensure that the disposal process complies with all federal, state, and local regulations.[13][14]

Below is a workflow diagram illustrating the decision and action process for proper disposal.

Caption: Disposal workflow for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact your institution's emergency response team or EHS.

• Contain the Spill: If the spill is small and you are trained to handle it:

  • Ensure you are wearing appropriate PPE.

  • Use a chemical spill kit with an absorbent material (e.g., vermiculite or sand) to contain and absorb the spilled material. Do not use combustible materials like paper towels for large spills.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, regardless of the size of the spill.

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Personal protective equipment for handling 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

A Researcher's Guide to Safely Handling 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate

As a novel compound in discovery and development pipelines, 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), safe handling procedures, and proper disposal methods based on the toxicological profiles of structurally related halogenated aromatic and indole-containing molecules.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate. The following recommendations are extrapolated from data on similar chemical structures. A thorough risk assessment must be conducted before commencing any work with this compound.

Hazard Analysis: Understanding the Risks

Given its structure as a chlorinated and fluorinated indole derivative, 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate is anticipated to present several potential hazards:

• Skin and Eye Irritation: Many halogenated aromatic compounds are known to cause irritation upon contact with the skin and eyes.[1][2][3][4] Prolonged or repeated exposure could lead to dermatitis.

• Harmful if Swallowed, Inhaled, or Absorbed Through the Skin: Similar compounds exhibit acute toxicity via oral, dermal, and inhalation routes.[1][4][5]

• Respiratory Tract Irritation: If the compound is a fine powder or crystalline solid, inhalation may lead to respiratory irritation.[1][2][4][6]

• Target Organ Toxicity: The toxicological properties of this specific molecule have not been fully investigated.[7] However, related compounds may pose risks to specific organs with prolonged or repeated exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to mitigate the identified risks. The following table outlines the minimum required PPE for handling 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

Protection Type	Required PPE	Rationale and Best Practices
Dermal Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Prevents direct skin contact and absorption.[8][9] Always inspect gloves for tears or punctures before use. Change gloves immediately if contaminated.
Lab Coat	Protects skin and personal clothing from splashes and spills. Should be buttoned and have full-length sleeves.
Eye and Face Protection	Chemical Splash Goggles	Provides a seal around the eyes to protect against splashes, vapors, and dust.[10][11][12]
Face Shield (in addition to goggles)	Recommended when handling larger quantities or when there is a significant risk of splashing.[10][11]
Respiratory Protection	Use in a certified chemical fume hood	This is the primary means of controlling inhalation exposure.[13] All weighing and handling of the solid compound should be performed within the fume hood.
N95 Dust Mask (if fume hood is not available)	As a minimum precaution for weighing small quantities, though a fume hood is strongly preferred.[14]
Foot Protection	Closed-toe shoes	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Safe Handling Protocol

Adherence to a standardized operational procedure is critical for minimizing exposure and preventing accidents.

Preparation and Weighing

• Work Area Setup: Ensure the chemical fume hood is operational and the work surface is clean and uncluttered.

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers) and PPE before handling the compound.

• Donning PPE: Put on your lab coat, followed by safety goggles and gloves. If a face shield is required, it should be worn over the goggles.

• Weighing:

  • Perform all weighing operations inside the fume hood.

  • Use a disposable weigh boat to prevent cross-contamination.

  • Carefully transfer the desired amount of the compound, minimizing the creation of airborne dust.

  • Close the primary container immediately after dispensing.

Solubilization and Reaction Setup

• Solvent Addition: Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

• Mixing: If required, use magnetic stirring or gentle swirling to dissolve the compound. Keep the container capped or covered to the extent possible.

• Reaction Assembly: Assemble the reaction apparatus within the fume hood. Ensure all joints are properly sealed.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical handling lifecycle, ensuring environmental protection and compliance with regulations.

Waste Segregation and Collection

• Solid Waste:

  • All disposable materials that have come into contact with 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate (e.g., gloves, weigh boats, paper towels) must be considered contaminated waste.

  • Place all solid waste into a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste:

  • Collect all liquid waste containing the compound in a separate, labeled hazardous waste container.

  • Do not mix with other waste streams unless compatibility has been confirmed. Incompatible materials include strong oxidizing agents and strong bases.[13]

• Empty Containers:

  • The original container, once empty, should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste.[8] The rinsed container can then be disposed of according to institutional guidelines.

Final Disposal

• All waste containing 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate should be disposed of through an approved hazardous waste management facility.[8][15]

• Incineration is the preferred method for the disposal of halogenated organic compounds.[16]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is essential.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[2][5][8] Remove contaminated clothing. Seek medical attention.[2][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2][5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2][5]

• Ingestion: Do NOT induce vomiting.[2][8] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[2][8]

• Spills:

  • For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Visualizing Safety Workflows

To further clarify the procedural steps, the following diagrams illustrate the recommended PPE ensemble and the waste disposal workflow.

Caption: Recommended Personal Protective Equipment (PPE) Ensemble.

Caption: Waste Disposal Workflow for 5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl acetate.

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